2-Methylthio-5-nitrobenzoic acid

• CAS: 70290-38-9

Core Science & Biosynthesis

Advanced Synthetic Methodologies: Bridging the Nomenclature Discrepancy Between 2-Methylthio-5-nitrobenzoic Acid and CAS 22972-51-6

Executive Summary & Nomenclature Clarification

In pharmaceutical literature and chemical sourcing, nomenclature mismatches can lead to critical workflow failures. The prompt pairs the chemical name "2-Methylthio-5-nitrobenzoic acid" with "CAS 22972-51-6". However, these identifiers represent two entirely distinct, yet highly valuable, chemical entities in drug development:

• CAS 22972-51-6 corresponds strictly to (1S,4R)-p-mentha-2,8-dien-1-ol (also known as cis-isolimonenol), a chiral monoterpenoid crucial for the stereoselective synthesis of cannabinoids like Cannabidiol (CBD) (1[1]).

• 2-Methylthio-5-nitrobenzoic acid corresponds to CAS 70290-38-9 , an aryl thioether building block utilized in the synthesis of complex heterocycles via nucleophilic aromatic substitution (SNAr) and Ugi multicomponent reactions (2[2]).

As a Senior Application Scientist, I have structured this technical whitepaper to address both compounds. This guide provides field-proven insights, mechanistic causality, and self-validating protocols for both the chiral terpene paradigm and the functionalized aromatic paradigm.

Part A: (1S,4R)-p-Mentha-2,8-dien-1-ol (CAS 22972-51-6)

Chemical Profile & Mechanistic Significance

(1S,4R)-p-mentha-2,8-dien-1-ol is a bicyclic-like monoterpenoid alcohol (3[3]). In modern drug development, its primary utility is serving as the chiral acetal/allylic reagent in the synthesis of desoxy cannabidiols and THC-related psychoactive compounds (4[4]). The stereocenter at the C4 position is strictly conserved during its synthesis from (+)-limonene, which is paramount because the pharmacological efficacy of CBD and THC derivatives is highly stereodependent (5[5]).

Causality in Experimental Design: The Cope Elimination

Synthesizing CAS 22972-51-6 directly via acid-catalyzed hydration of limonene often leads to carbocation rearrangements and the loss of stereochemical integrity. To bypass this, the industry standard employs a Cope Elimination (6[6]). By oxidizing the corresponding amine to an amine oxide and subjecting it to thermal pyrolysis, the reaction proceeds via a concerted, intramolecular syn-elimination. This pericyclic mechanism strictly dictates the regiochemistry of the newly formed double bond and prevents epimerization of the chiral centers.

Step-by-Step Protocol: Pyrolytic Synthesis of CAS 22972-51-6

Protocol Validation Cue: The completion of the pyrolysis is visually confirmed by the complete disappearance of the solid amine oxide residue, transitioning entirely into a volatile distillate (6[6]).

• Preparation: Charge a Kugelrohr distillation apparatus with 1S,2S,5R-N,N,2-trimethyl-2-hydroxy-5-isopropenylcyclohexylamine oxide (e.g., 1.430 g, 6.7 mmol)[6].

• Vacuum Establishment: Evacuate the system to a high vacuum of 1 Torr (1 mmHg) to lower the boiling point of the resulting product and prevent thermal degradation[6].

• Pyrolysis: Heat the Kugelrohr oven to exactly 180 °C. The thermal energy initiates the syn-elimination of the amine oxide[6].

• Distillation & Collection: Continuously collect the yellow distillate. The reaction is complete when the solid residue in the heating flask has completely disappeared (yields approx. 1.317 g of crude distillate)[6].

• Purification: Subject the crude distillate to flash column chromatography using a solvent system of diethyl ether:hexane (2:3)[6].

• Validation: Isolate the colorless oil. The expected yield is ~74% (0.752 g). TLC Rf should be ~0.32 in the 2:3 Et2O:hexane system[6].

Figure 1: Stereoselective synthetic pathway of (-)-Cannabidiol utilizing CAS 22972-51-6.

Part B: 2-Methylthio-5-nitrobenzoic Acid (CAS 70290-38-9)

Chemical Profile & Mechanistic Significance

2-Methylthio-5-nitrobenzoic acid (C8H7NO4S) is a highly functionalized aromatic building block. It features three distinct orthogonal functional groups: a carboxylic acid (for amidation/esterification), a nitro group (reducible to an amine), and a methylthio ether (capable of oxidation to sulfoxides/sulfones or serving as a leaving group). This orthogonality makes it an exceptional candidate for Ugi multicomponent reactions and the solid-phase synthesis of dibenzoxazepines ().

Causality in Experimental Design: SNAr Activation

The synthesis of this compound typically begins with 2-fluoro-5-nitrobenzoic acid (). The choice of fluorine as the initial leaving group is highly deliberate. In Nucleophilic Aromatic Substitution (SNAr), the rate-determining step is the formation of the Meisenheimer complex. Fluorine, being highly electronegative, stabilizes this anionic transition state inductively better than chlorine or bromine. Furthermore, the nitro group at the para position strongly withdraws electron density via resonance, activating the C-F bond for attack by a methylthiolate nucleophile (NaSMe)[7].

Step-by-Step Protocol: Synthesis of the Precursor (2-Fluoro-5-nitrobenzoic acid)

Protocol Validation Cue: Temperature control is the critical validation metric here. Exceeding 25 °C during nitration risks di-nitration or oxidative cleavage, while dropping below 15 °C stalls the reaction kinetics ().

• Acid Mixture Preparation: Pre-cool 5.0 mL of concentrated sulfuric acid (H2SO4) in an ice bath. Slowly add 5.0 mL of nitric acid (60% solution) dropwise. Critical: Maintain the internal temperature below 10 °C during addition to prevent runaway exothermic mixing[7].

• Substrate Addition: Slowly add o-fluorobenzoic acid (2.1 g, 15.0 mmol) in small batches to the nitrating mixture[7].

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the internal temperature strictly between 15 °C and 25 °C for 2 hours[7].

• Quenching: Pour the reaction mixture over crushed ice/water to quench the nitronium ion activity and precipitate the product[7].

• Isolation: Collect the white precipitate via vacuum filtration and dry at room temperature[7].

• Validation: The yield should be ~93%. The melting point must be sharp at 135-137 °C, confirming the absence of unreacted starting material or over-nitrated byproducts[7]. (Subsequent treatment with sodium thiomethoxide yields the target 2-Methylthio-5-nitrobenzoic acid).

Figure 2: Synthesis and application workflow of 2-Methylthio-5-nitrobenzoic acid via SNAr.

Quantitative Data Summaries

To facilitate rapid decision-making in the lab, the physicochemical properties and reaction metrics are summarized below.

Table 1: Physicochemical Properties Comparison

Property	(1S,4R)-p-Mentha-2,8-dien-1-ol	2-Methylthio-5-nitrobenzoic acid
CAS Number	22972-51-6[6]	70290-38-9[2]
Molecular Formula	C10H16O[6]	C8H7NO4S[2]
Molecular Weight	152.23 g/mol [6]	213.21 g/mol [8]
Physical State	Colorless to pale yellow oil[6]	Solid powder
Primary Application	Chiral precursor for Cannabinoids[5]	Aryl building block for Heterocycles[7]

Table 2: Key Reaction Yields and Conditions

Reaction Step	Substrate	Reagents / Conditions	Yield	Validation Metric
Cope Elimination	Amine Oxide Intermediate	180 °C, 1 Torr vacuum, Kugelrohr[6]	74%[6]	Disappearance of solid residue[6]
Nitration	2-Fluorobenzoic Acid	60% HNO3, conc. H2SO4, 15-25 °C	93%	Sharp melting point (135-137 °C)[7]

References

• ChemicalBook. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol synthesis.
• ChemicalBook. 2-Fluoro-5-nitrobenzoic acid | 7304-32-7.
• PubChemLite. 70290-38-9 (C8H7NO4S).
• CymitQuimica. CAS 22972-51-6: (1S,4R)-1-Methyl-4-(1-methylethenyl)-2-cyclohexen-1-ol.
• Sigma-Aldrich. 5-mercapto-2-nitrobenzoic acid.
• CentAUR (University of Reading). Enantioselective organocatalytic synthesis of bicyclic resorcinols via an intramolecular Friedel-Crafts-type 1,4.
• BenchChem. (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol.

Sources

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• 3. CAS 22972-51-6: (1S,4R)-1-Methyl-4-(1-methylethenyl)-2-cyc… [cymitquimica.com]
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• 6. (1S,4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-enol synthesis - chemicalbook [chemicalbook.com]
• 7. 2-Fluoro-5-nitrobenzoic acid | 7304-32-7 [chemicalbook.com]
• 8. 5-mercapto-2-nitrobenzoic acid | Sigma-Aldrich [sigmaaldrich.com]

The Strategic Role of 2-Methylthio-5-nitrobenzoic Acid in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract

This in-depth technical guide provides a comprehensive analysis of 2-Methylthio-5-nitrobenzoic acid, a pivotal but often overlooked intermediate in the landscape of pharmaceutical synthesis. This document moves beyond a mere recitation of properties to deliver a field-proven perspective on its synthesis, core reactivity, and strategic application in the construction of complex pharmaceutical building blocks. We will delve into the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative references. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique chemical architecture of this molecule for the synthesis of next-generation therapeutics.

Introduction: Unveiling a Versatile Scaffold

2-Methylthio-5-nitrobenzoic acid, systematically named 5-(Methylthio)-2-nitrobenzoic acid, is an aromatic carboxylic acid distinguished by the presence of a methylthio (-SCH3) and a nitro (-NO2) group.[] While not as commonly cited as some other benzoic acid derivatives, its true value lies in the strategic placement of these functional groups, which imparts a unique reactivity profile that can be exploited for the efficient synthesis of a variety of complex molecules.

The electron-withdrawing nature of the nitro group significantly influences the chemical behavior of the entire molecule. It enhances the acidity of the carboxylic acid and, most critically, serves as a latent amino group.[2] The methylthio group, on the other hand, introduces a sulfur atom that can modulate the electronic properties of the aromatic ring and can itself be a site for further chemical modification. This combination of functionalities makes 2-Methylthio-5-nitrobenzoic acid a highly valuable precursor for the synthesis of substituted anilines and other key pharmaceutical intermediates.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Methylthio-5-nitrobenzoic acid is essential for its effective use in synthesis.

Property	Value	Source(s)
Molecular Formula	C8H7NO4S	[]
Molecular Weight	213.21 g/mol	[]
CAS Number	68701-32-6	[]
Appearance	Likely a crystalline solid	Inferred
Solubility	Sparingly soluble in water, more soluble in organic solvents	Inferred
SMILES	CSC1=CC(=C(C=C1)[O-])C(=O)O	[]
InChI	InChI=1S/C8H7NO4S/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)	[]

Synthesis of 2-Methylthio-5-nitrobenzoic Acid: A One-Pot, Two-Step Approach

The synthesis of 2-Methylthio-5-nitrobenzoic acid can be efficiently achieved through a one-pot, two-step process starting from a readily available 2-nitro-5-halobenzoic acid. This method, adapted from patent literature, offers a practical and scalable route to this key intermediate.[3]

Synthesis Workflow

The following diagram illustrates the synthetic pathway from a 2-nitro-5-halobenzoic acid to 2-amino-5-methylthiobenzoic acid, with 2-Methylthio-5-nitrobenzoic acid as a key intermediate.

Caption: Synthetic pathway for 2-Amino-5-methylthiobenzoic Acid.

Detailed Experimental Protocol

This protocol describes the synthesis of 2-amino-5-methylthiobenzoic acid, where 2-Methylthio-5-nitrobenzoic acid is a crucial, isolable intermediate. The process begins with a nucleophilic aromatic substitution to introduce the thio- functionality, followed by methylation and then reduction of the nitro group.[3]

Step 1 & 2: Synthesis of 2-Methylthio-5-nitrobenzoic Acid

• Reaction Setup: In a reaction vessel maintained at a temperature of -10 to 10 °C, add 2-nitro-5-halobenzoic acid (e.g., 2-nitro-5-chlorobenzoic acid, 1 equivalent).

• Dissolution: To the starting material, add deionized water and a 4 mol/L aqueous solution of sodium hydroxide with stirring until complete dissolution.

• Thiolation: Prepare a solution of sodium sulfide nonahydrate (Na2S·9H2O, 2-4 equivalents) in water. Slowly add this solution to the reaction mixture. The temperature should be carefully controlled and then raised to 45-55 °C and maintained with stirring. This step facilitates the nucleophilic aromatic substitution of the halide with a hydrosulfide anion.

• Methylation: After the thiolation is complete (monitored by a suitable technique like TLC or HPLC), add a 4 mol/L aqueous solution of sodium hydroxide, followed by the slow, dropwise addition of a methylating agent (e.g., dimethyl sulfate or methyl iodide, 1-1.5 equivalents). Maintain the temperature at 50 °C and continue stirring for 1-2 hours. This step converts the intermediate 2-nitro-5-mercaptobenzoic acid to 2-Methylthio-5-nitrobenzoic acid.

Step 3: Reduction to 2-Amino-5-methylthiobenzoic Acid

• Reduction: To the same reaction vessel containing the newly formed 2-Methylthio-5-nitrobenzoic acid, add a reducing agent. The patent suggests using sodium sulfide (Na2S) for the reduction of the nitro group.[3] The reaction is typically carried out in an aqueous medium.

• Work-up and Isolation: After the reduction is complete, the reaction mixture is cooled. The pH is then adjusted with an acid (e.g., hydrochloric acid) to precipitate the product, 2-amino-5-methylthiobenzoic acid. The precipitate is then filtered, washed with water, and dried.

The Core Reactivity: Gateway to Pharmaceutical Scaffolds

The synthetic utility of 2-Methylthio-5-nitrobenzoic acid is primarily centered around the chemical transformation of its nitro and carboxylic acid groups.

Reduction of the Nitro Group: A Critical Transformation

The most significant reaction of 2-Methylthio-5-nitrobenzoic acid in pharmaceutical synthesis is the reduction of the nitro group to an amine, yielding 2-amino-5-(methylthio)benzoic acid. This transformation is a cornerstone in the synthesis of a wide array of bioactive molecules.[2] The resulting 2-aminobenzoic acid derivative is a versatile scaffold for building molecular complexity.

Caption: The key reduction of the nitro group.

Commonly employed reducing agents for this transformation include:

• Catalytic Hydrogenation: Using catalysts such as Palladium on carbon (Pd/C) or Raney Nickel with a hydrogen source.

• Metal/Acid Systems: Such as iron powder in acetic acid or tin(II) chloride in hydrochloric acid.

• Sulfide Salts: As demonstrated in the one-pot synthesis, sodium sulfide can be an effective reducing agent for this purpose.[3]

The resulting 2-amino-5-(methylthio)benzoic acid can then undergo a variety of subsequent reactions, including:

• Amide bond formation: Coupling with various carboxylic acids or their derivatives.

• Diazotization: Leading to the formation of diazonium salts, which are versatile intermediates for introducing a wide range of functional groups.

• Cyclization reactions: To form heterocyclic systems, which are prevalent in many drug molecules.

Applications in Drug Discovery and Development

While specific blockbuster drugs directly synthesized from 2-Methylthio-5-nitrobenzoic acid are not widely documented in publicly available literature, its structural motifs are present in various pharmacologically active compounds. The 2-amino-5-(methylthio)benzoic acid scaffold is a key component in the synthesis of molecules targeting a range of therapeutic areas. The presence of the methylthio group can enhance binding affinity to biological targets and favorably modulate pharmacokinetic properties.

The primary value of 2-Methylthio-5-nitrobenzoic acid lies in its role as a versatile building block, enabling the synthesis of libraries of compounds for screening in drug discovery programs. Its derivatives have potential applications in areas such as:

• Antibacterial Agents: The structural features of its derivatives are similar to those found in some classes of antibacterial compounds.

• Kinase Inhibitors: Substituted anilines are a common feature of many kinase inhibitors used in oncology.

• Anti-inflammatory Agents: The aminobenzoic acid core is present in several non-steroidal anti-inflammatory drugs (NSAIDs).

Conclusion

2-Methylthio-5-nitrobenzoic acid is a strategically important intermediate in pharmaceutical synthesis. Its value is derived from the unique interplay of its three functional groups: the carboxylic acid, the nitro group (a precursor to the synthetically versatile amine), and the methylthio group. The efficient one-pot, two-step synthesis from readily available starting materials makes it an attractive building block for both academic research and industrial drug development. As the demand for novel and complex small molecule therapeutics continues to grow, the strategic application of such versatile intermediates will undoubtedly play a crucial role in the future of medicine.

References

• BenchChem. (n.d.). The Nitro Group in 5-Methyl-2-nitrobenzoic Acid: A Hub of Reactivity for Pharmaceutical Synthesis. Retrieved from the search results.[2]

• PubChem. (n.d.). 2-Methyl-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from the search results.[2]

• CN103739533A. (2014). Method for preparing 2-amido-5-thiobenzoic acid. Google Patents.[3]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 18465011, Benzoic acid, 5-amino-2-(methylthio)-, methyl ester. Retrieved from [Link].[4]

• BOC Sciences. (n.d.). 5-(Methylthio)-2-nitrobenzoic acid. Retrieved from the search results.[]

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• 4. Benzoic acid, 5-amino-2-(methylthio)-, methyl ester | C9H11NO2S | CID 18465011 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity Profile of the Methylthio Group in Nitrobenzoic Acids

This guide provides a technical analysis of the reactivity profile of the methylthio (-SMe) group within nitrobenzoic acid scaffolds. It is designed for medicinal chemists and process scientists optimizing scaffold diversification.

A Technical Guide for Scaffold Diversification

Executive Summary

Nitrobenzoic acids substituted with a methylthio group (e.g., 2-(methylthio)-4-nitrobenzoic acid) represent "trifunctional" molecular scaffolds. They possess three distinct reactive handles: the carboxylic acid (electrophile/pronucleophile), the nitro group (electrophile/redox center), and the methylthio group (nucleophile/redox switch).

This guide focuses on the Methylthio (-SMe) moiety as a chemoselective "toggle." In its native state, it is an electron donor stable to nucleophiles. Upon oxidation to the sulfone (-SO₂Me), it inverts electronic polarity, becoming a strong electron-withdrawing group and an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr).

Electronic & Structural Landscape

The reactivity of these scaffolds is dictated by the interplay between the -SMe donor and the -NO₂/-COOH acceptors.

The "Electronic Toggle" Mechanism

The utility of the methylthio group lies in its ability to change Hammett substituent constants (

) upon oxidation.

Substituent	(Electronic Effect)		Nature	Reactivity Implication
-SMe	0.00	+0.15	Weak Donor (Resonance) / Weak Acceptor (Induction)	Stable to SNAr; Susceptible to Electrophilic attack.
-S(O)Me	+0.49	+0.52	Moderate Acceptor	Intermediate polarity; chiral center.
-SO₂Me	+0.72	+0.60	Strong Acceptor	Activates ring for SNAr ; Acts as a Leaving Group.
-NO₂	+0.78	+0.71	Strong Acceptor	Primary activator for SNAr.

Data synthesized from Hammett constant literature.

Ortho-Effects

When the -SMe group is ortho to the carboxylic acid, it can exert a "buttressing effect," influencing the acidity of the -COOH group via steric compression, preventing coplanarity of the carboxylate with the ring. Conversely, when ortho to the nitro group, oxidation to the sulfone (-SO₂Me) creates extreme steric crowding, often twisting the nitro group out of plane and altering its reduction potential.

Oxidative Transformations (The Activation Step)

Oxidation is the primary method to "arm" the methylthio group. The transformation proceeds sequentially: Thioether

Sulfoxide Sulfone .

Chemoselectivity Challenges

The challenge is oxidizing the sulfur without affecting the nitrogen (though -NO₂ is already fully oxidized, preventing N-oxide formation). However, over-oxidation can lead to decarboxylation under radical conditions.

Recommended Protocol: Catalytic Tungstate Oxidation

This method avoids the harsh conditions of permanganate and is scalable.

Reaction Scheme:

Detailed Protocol

• Dissolution: Dissolve 10 mmol of the methylthio-nitrobenzoic acid in 50 mL of water/acetic acid (1:1 v/v).

• Catalyst: Add Na₂WO₄·2H₂O (0.2 mmol, 2 mol%).

• Oxidant Addition: Heat to 60°C. Dropwise add 30% H₂O₂ (25 mmol, 2.5 equiv) over 30 minutes.

  • Note: The reaction is exothermic. Control temperature to prevent thermal decomposition of the nitro group.

• Monitoring: Monitor by HPLC. The sulfoxide intermediate appears first (more polar) and then converts to the sulfone.

• Workup: Cool to 0°C. The sulfone product typically precipitates due to lower solubility in the acidic medium. Filter and wash with ice-cold water.

Nucleophilic Aromatic Substitution (SNAr)

The -SMe group plays a dual role in SNAr:

• As a Spectator: In its reduced form (-SMe), it is a poor leaving group. Nucleophiles will preferentially displace halogens or nitro groups positioned ortho/para to the activating -NO₂.

• As a Leaving Group: Once oxidized to -SO₂Me, it becomes a fugacious leaving group (comparable to or better than fluoride in some systems).

Displacement Hierarchy

In a scaffold containing -Cl , -NO₂ , and -SO₂Me :

• Nucleophile Attack: Occurs at the position most activated by electron-withdrawing groups (EWG).

• Leaving Group Ability: -SO₂Me

  -F > -NO₂ > -Cl (highly dependent on solvent/nucleophile).

Strategic Application: To introduce a complex amine at the position currently occupied by sulfur:

• Oxidize -SMe to -SO₂Me.

• React with Amine (HNR₂) in DMF/K₂CO₃.

• Result: The -SO₂Me is displaced by -NR₂.

Chemoselective Reduction

Reducing the nitro group (-NO₂) to an aniline (-NH₂) in the presence of a methylthio group is chemically fraught due to catalyst poisoning .

The Problem: Sulfur Poisoning

Divalent sulfur (-SMe) binds strongly to transition metals (Pd, Pt, Rh), occupying active sites and quenching catalytic hydrogenation. Standard H₂/Pd-C protocols often fail or require massive catalyst loadings. Raney Nickel is dangerous as it promotes desulfurization (cleaving the C-S bond).

Solution: Dissolving Metal Reductions or Transfer Hydrogenation

The most robust methods rely on electron transfer mechanisms that are insensitive to sulfur poisoning.

Protocol: Iron-Mediated Reduction (Bechamp Modification)

This method is highly selective for -NO₂ over -SMe, -COOH, and -SO₂Me.

• Suspension: Suspend 10 mmol of methylthio-nitrobenzoic acid in 40 mL Ethanol and 10 mL Water.

• Activator: Add Ammonium Chloride (NH₄Cl, 50 mmol) and Iron Powder (Fe, 50 mmol, 325 mesh).

• Reflux: Heat to vigorous reflux (80°C) for 2-4 hours.

  • Visual Cue: The grey iron powder turns into a reddish-brown iron oxide sludge.

• Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.

• Isolation: Concentrate the filtrate. The amino-methylthio-benzoic acid usually crystallizes upon cooling or pH adjustment to the isoelectric point.

Visualizing the Reactivity Logic

The following diagram illustrates the decision matrix for manipulating these scaffolds.

Figure 1: Strategic workflow for the diversification of methylthio-nitrobenzoic acids. The central decision is whether to activate the sulfur (Oxidation) or the nitrogen (Reduction).

Summary of Reaction Conditions

Transformation	Reagents	Key Precaution	Reference
Oxidation (-SMe -SO₂Me)	H₂O₂ (30%), Na₂WO₄, Acidic pH	Control exotherm; ensure full conversion to avoid sulfoxide mixtures.	[1], [2]
Reduction (-NO₂ -NH₂)	Fe powder, NH₄Cl, EtOH/H₂O	Do not use Pd/C ; Sulfur will poison the catalyst.	[3], [4]
SNAr (Displacement)	Amine/Alkoxide, K₂CO₃, DMF	Requires -SO₂Me or -NO₂ activation. -SMe is inert.	[5]

References

• Preparation of methylsulfonylbenzoic acids.
• Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives.

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

The Role of 2-Methylthio-5-nitrobenzoic Acid in Medicinal Chemistry: A Technical Whitepaper on Scaffold Derivatization and Biological Activity

Executive Summary As a Senior Application Scientist specializing in early-stage drug discovery, I frequently encounter the challenge of selecting optimal chemical starting points for library generation. 2-Methylthio-5-nitrobenzoic acid (2-MT-5-NBA, CAS: 70290-38-9) [1] represents a quintessential "privileged scaffold precursor." While the parent molecule exhibits limited direct biological activity, its unique trifunctional architecture serves as a highly versatile building block. This whitepaper provides an in-depth technical overview of the structural rationale, derivatization workflows, and self-validating biological screening protocols used to transform 2-MT-5-NBA into potent pharmacological agents.

Structural Biology & Pharmacophore Rationale

The strategic value of 2-MT-5-NBA in medicinal chemistry is rooted in its orthogonal reactivity. The molecule features three distinct functional groups that can be manipulated sequentially and regioselectively without the need for convoluted protecting group chemistry [2]:

• Carboxylic Acid (-COOH): Serves as the primary anchor point. It enables rapid library generation via amide coupling with diverse primary and secondary amines, allowing for extensive exploration of the solvent-exposed regions of target proteins.

• Methylthio Group (-SCH3): Provides localized lipophilicity. Crucially, the sulfur atom can be selectively oxidized to a sulfoxide (-S(O)CH3) or sulfone (-SO2CH3).

  • Causality in Design: This oxidation is not merely structural; it fundamentally alters the electronic landscape of the aromatic ring and introduces new hydrogen bond acceptor vectors. This directly modulates target residence time and binding affinity, particularly in the hinge regions of kinases .

• Nitro Group (-NO2): Acts as a latent amine. Upon reduction to the corresponding aniline (5-amino-2-methylthiobenzoic acid), it provides a nucleophilic handle for urea, amide, or sulfonamide formation. This functionalization is essential for establishing critical hydrogen-bonding networks within target binding pockets.

Biological Activity of Derived Scaffolds

Because 2-MT-5-NBA is synthesized from precursors like 2-fluoro-5-nitrobenzoic acid [3], it is inherently designed to be a modular building block. The resulting derivatives exhibit profound biological activity across multiple therapeutic areas, most notably in oncology (as ATP-competitive kinase inhibitors) and infectious diseases (targeting bacterial efflux pumps) [4].

Table 1: Representative Structure-Activity Relationship (SAR) of 2-MT-5-NBA Derivatives

Derivative Class	Modification at C5 (ex-NO2)	Modification at C2 (-SCH3)	Primary Biological Target	IC50 / Potency Range
Amide Series A	Reduced to -NH2 (Aniline)	Unmodified (-SCH3)	Tyrosine Kinases (EGFR)	150 - 500 nM
Urea Series B	Converted to Phenylurea	Oxidized to Sulfone (-SO2CH3)	Ser/Thr Kinases (BRAF)	10 - 50 nM
Sulfonamide Series	Converted to Sulfonamide	Oxidized to Sulfoxide (-SOCH3)	COX-2 / Inflammation	0.5 - 2.0 µM
Heterocyclic Series	Cyclized to Benzimidazole	Unmodified (-SCH3)	Antimicrobial (Efflux Pumps)	4 - 16 µg/mL (MIC)

Experimental Workflows: A Self-Validating System

In rigorous drug development, every protocol must be a self-validating system. This requires integrating internal quality controls (QCs) directly into the workflow to prevent false positives and ensure absolute data integrity.

Protocol 1: Orthogonal Derivatization of 2-MT-5-NBA

Objective: Synthesize a focused library of 5-amino-2-(methylsulfonyl)benzamides. Causality: Thioether oxidation must be performed before nitro reduction. If the aniline were formed first, the subsequent m-CPBA oxidation step would indiscriminately oxidize the sensitive primary amine, destroying the pharmacophore.

• Amide Coupling: React 2-MT-5-NBA (1.0 eq) with a selected primary amine (1.2 eq) using HATU (1.5 eq) and DIPEA (3.0 eq) in DMF at 25°C for 4 hours.

  • Self-Validation: Monitor the reaction via LC-MS. The step is only deemed complete when the starting material peak (m/z ~212 [M-H]-) [2] is fully depleted, preventing downstream purification bottlenecks.

• Thioether Oxidation: Treat the amide intermediate with m-CPBA (2.5 eq) in DCM at 0°C, warming to 25°C over 2 hours.

  • Causality: Using exactly 2.5 equivalents ensures complete conversion to the sulfone, avoiding a difficult-to-separate, heterogeneous mixture of sulfoxide and sulfone.

• Nitro Reduction: Dissolve the sulfone in EtOH/H2O (4:1). Add Iron powder (5.0 eq) and NH4Cl (2.0 eq). Reflux for 3 hours.

  • Self-Validation: Filter the mixture through Celite. Verify success via FT-IR by confirming the disappearance of the strong symmetric nitro stretch (~1350 cm⁻¹) and the appearance of primary amine N-H stretches (~3300-3400 cm⁻¹).

Sequential orthogonal derivatization workflow of 2-MT-5-NBA.

Protocol 2: High-Throughput Kinase Binding Assay

Objective: Determine the IC50 of the synthesized 2-MT-5-NBA derivatives against target kinases.

• Assay Preparation: Prepare a 10-point, 3-fold serial dilution of the test compounds in 100% DMSO.

  • Causality: A 10-point dilution ensures a sufficiently broad concentration range to capture both the upper and lower asymptotes of the dose-response curve, which is mathematically required for accurate IC50 calculation.

• Incubation: Transfer 100 nL of compound solutions to a 384-well assay plate. Add 5 µL of the kinase/substrate mixture in assay buffer. Incubate for 15 minutes at 25°C to allow for pre-equilibrium binding.

• Reaction Initiation: Add 5 µL of ATP solution (at the predetermined Km for the specific kinase) to initiate the reaction. Incubate for exactly 60 minutes.

• Detection & Validation: Add 10 µL of ADP-Glo™ Reagent to terminate the reaction and deplete unconsumed ATP. Read luminescence.

  • Self-Validation: Every plate must include a positive control (e.g., Staurosporine) and a negative control (DMSO vehicle). The plate is automatically rejected if the Z'-factor is < 0.6, ensuring the assay window is robust enough to distinguish true hits from assay noise.

Self-validating high-throughput screening cascade for evaluation.

Mechanism of action for ATP-competitive kinase inhibition.

References

• Title: 70290-38-9 (C8H7NO4S) - PubChemLite Source: PubChem / Université du Luxembourg URL: [Link]

• Title: 2-butanoyloxy-5-nitrobenzoic acid | CAS#:13736-92-0 Source: ChemSrc URL: [Link]

Sources

• 1. 2-Methylthio-5-nitrobenzoic acid CAS#: 70290-38-9 [m.chemicalbook.com]
• 2. PubChemLite - 70290-38-9 (C8H7NO4S) [pubchemlite.lcsb.uni.lu]
• 3. 2-Fluoro-5-nitrobenzoic acid | 7304-32-7 [chemicalbook.com]
• 4. 2-butanoyloxy-5-nitrobenzoic acid | CAS#:13736-92-0 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Application Notes and Protocols for Optimized S-Methylation of 5-Nitrobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The S-methylation of aromatic thiols is a fundamental transformation in organic synthesis, yielding thioethers that are crucial intermediates in the development of pharmaceuticals, agrochemicals, and materials. Derivatives of 5-nitrobenzoic acid are of particular interest due to the versatile reactivity imparted by the nitro and carboxylic acid functionalities. The electron-withdrawing nature of the nitro group enhances the acidity of the thiol, facilitating its methylation. However, the presence of a carboxylic acid or ester group introduces the potential for competitive O-methylation, necessitating carefully optimized and chemoselective reaction conditions.

This technical guide provides a comprehensive overview of optimized protocols for the selective S-methylation of 5-nitrobenzoic acid derivatives. We will delve into the mechanistic rationale behind the choice of reagents and conditions, present detailed step-by-step protocols for both carboxylic acid and ester substrates, and offer insights into achieving high yields and selectivity.

Mechanistic Considerations: The SN2 Pathway to S-Methylation

The S-methylation of thiols typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The reaction is initiated by the deprotonation of the thiol (-SH) group by a base to form a highly nucleophilic thiolate anion (-S⁻). This thiolate then attacks the electrophilic methyl group of the methylating agent, leading to the formation of the S-methylated product and a leaving group.

The presence of an electron-withdrawing nitro group on the aromatic ring increases the acidity of the thiol proton, making it easier to deprotonate. This allows for the use of milder bases, which can be crucial for achieving selectivity, especially in the presence of other reactive functional groups like a carboxylic acid.

Optimized Reaction Conditions: A Comparative Overview

The choice of methylating agent, base, solvent, and temperature is critical for the successful and selective S-methylation of 5-nitrobenzoic acid derivatives. The following table summarizes optimized conditions based on analogous reactions reported in the literature, providing a starting point for reaction development.

Substrate Type	Methylating Agent	Base	Solvent	Temperature (°C)	Reaction Time (h)	Expected Yield (%)	Reference(s)
5-Nitro-X-mercaptobenzoic Acid	Methyl Iodide	K₂CO₃	Acetone	Reflux	4-8	85-95	[1][2][3]
5-Nitro-X-mercaptobenzoic Acid	Dimethyl Sulfate	NaOH (aq)	Dichloromethane	Room Temp	2-4	90-98	[4]
Methyl 5-Nitro-X-mercaptobenzoate	Methyl Iodide	K₂CO₃	DMF	Room Temp	12-24	80-90	[1]
5-Nitro-X-mercaptobenzoic Acid	Trimethyl Phosphate	Ca(OH)₂	DMF	80	4-6	88-96	[5]

Note: "X" denotes the position of the mercapto group on the benzoic acid ring. The expected yields are based on similar reported reactions and may vary depending on the specific substrate and reaction scale.

Experimental Protocols

The following are detailed, step-by-step protocols for the S-methylation of a generic 5-nitro-mercaptobenzoic acid and its methyl ester derivative.

Protocol 1: S-Methylation of 5-Nitro-X-mercaptobenzoic Acid using Methyl Iodide and Potassium Carbonate

This protocol is designed for the selective S-methylation of the carboxylic acid derivative, minimizing O-methylation.

Materials:

• 5-Nitro-X-mercaptobenzoic acid

• Methyl iodide (CH₃I)

• Anhydrous potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-nitro-X-mercaptobenzoic acid (1.0 eq).

• Add anhydrous acetone to dissolve the starting material.

• Add anhydrous potassium carbonate (2.0-3.0 eq) to the solution.

• Slowly add methyl iodide (1.5-2.0 eq) to the stirred suspension.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in dichloromethane and wash with 1 M HCl, followed by saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude S-methylated product.

• Purify the crude product by recrystallization or column chromatography.

Figure 1: Experimental workflow for the S-methylation of 5-nitro-X-mercaptobenzoic acid.

Protocol 2: S-Methylation of Methyl 5-Nitro-X-mercaptobenzoate

This protocol is suitable for the S-methylation of the ester derivative.

Materials:

• Methyl 5-Nitro-X-mercaptobenzoate

• Methyl iodide (CH₃I)

• Anhydrous potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl 5-nitro-X-mercaptobenzoate (1.0 eq) in anhydrous DMF.

• Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution.

• Add methyl iodide (1.2-1.5 eq) dropwise to the stirred mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Combine the organic layers and wash with water and then with brine to remove residual DMF.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired S-methylated ester.

Figure 2: Experimental workflow for the S-methylation of methyl 5-nitro-X-mercaptobenzoate.

Causality Behind Experimental Choices

• Choice of Base: Potassium carbonate (K₂CO₃) is a moderately weak base. Its use is advantageous as it is strong enough to deprotonate the acidic thiophenol (pKa further lowered by the nitro group) but generally not strong enough to significantly deprotonate the carboxylic acid, thus favoring selective S-methylation.[1][2] Stronger bases like sodium hydroxide could lead to the formation of the carboxylate salt, and under certain conditions, might promote O-methylation. For the ester derivative, K₂CO₃ is a safe choice to avoid hydrolysis.

• Choice of Solvent:

  • Acetone: A polar aprotic solvent that is effective for SN2 reactions. It is relatively easy to remove during work-up.[3]

  • DMF: A highly polar aprotic solvent that can accelerate SN2 reactions by effectively solvating the potassium cation and leaving the thiolate nucleophile more reactive. It is particularly useful for less reactive substrates or when lower reaction temperatures are desired.[1]

• Methylating Agent: Methyl iodide is a highly reactive and commonly used methylating agent for S-methylation.[3] Dimethyl sulfate is another effective reagent, though it is more toxic.[4] Trimethyl phosphate offers a less toxic alternative.[5]

• Temperature: For the carboxylic acid, refluxing in acetone provides sufficient energy to drive the reaction to completion in a reasonable timeframe. For the more soluble ester in DMF, the reaction often proceeds efficiently at room temperature.

Safety and Handling

• Methyl Iodide: is a volatile and toxic compound and a suspected carcinogen. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn.[3]

• Dimethyl Sulfate: is extremely toxic and corrosive. All handling must be done in a fume hood with extreme caution.

• Solvents: Acetone is flammable. DMF is a combustible liquid and can be absorbed through the skin. Handle with care in a well-ventilated area.

Conclusion

The selective S-methylation of 5-nitrobenzoic acid derivatives can be achieved in high yields by carefully selecting the reaction conditions. The use of a mild base such as potassium carbonate is key to ensuring chemoselectivity for the thiol group over the carboxylic acid. The protocols provided in this guide, along with the mechanistic insights, offer a solid foundation for researchers to successfully synthesize these valuable S-methylated compounds for applications in drug discovery and development.

References

• Shimizu, M., Shimazaki, T., & Hiyama, T. (2010). S-METHYLATION OF N-CONTAINING HETEROCYCLIC THIOLS WITH CONJUGATED ACIDS OF METHOXY GROUPS. HETEROCYCLES, 81(2), 433. Available at: [Link]

• Thiophenylmethylation of phenols. Reagents and conditions: thiophenol 5... (n.d.). ResearchGate. Available at: [Link]

• Methylation of phenols, thiophenol and benzoic acid using 11a. Yields... (n.d.). ResearchGate. Available at: [Link]

• Synthesis method of substituted thiophenol. (n.d.). Google Patents.

• What are the ideal conditions for methylating the di hydroxy groups by using potassium carbonate and methyl iodide? (2013, May 22). ResearchGate. Available at: [Link]

• Leesment, A., Selberg, S., Tammiste, M., & Hai, A. (n.d.). Quantifying acidity in heterogeneous systems: biphasic pKa values. ChemRxiv. Available at: [Link]

• Efficient and Selective N-Methylation of Nitroarenes under Mild Reaction Conditions. (2017, September 21). PubMed. Available at: [Link]

• m-NITROBENZOIC ACID. (n.d.). Organic Syntheses. Available at: [Link]

• Rao, P. S., & Seshadri, T. R. (1941). Methylation of hydroxy flavonols using methyl iodide and potassium carbonate. Proceedings of the Indian Academy of Sciences - Section A, 14(5), 495-497. Available at: [Link]

• Methylation of halogenated phenols and thiophenols by cell extracts of gram-positive and gram-negative bacteria. (1995, January 1). PubMed. Available at: [Link]

• Supporting Information. (n.d.). CDC Stacks. Available at: [Link]

• 3-Nitrobenzoic acid. (n.d.). Wikipedia. Available at: [Link]

• 4-Methyl-3-nitrobenzoic acid. (2025, August 20). Chemsrc. Available at: [Link]

• Methylation using iodomethane. (2020, October 28). Reddit. Available at: [Link]

• 4-Mercapto-3-nitrobenzoic acid. (n.d.). AABLocks. Available at: [Link]

• Nitro group-containing compounds. (n.d.). Georganics. Available at: [Link]

• Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino. (n.d.). [PDF]. Available at: [Link]

• N-Methylation of amine and nitro compounds with CO2/H2 catalyzed by Pd/CuZrOx under mild reaction conditions. (n.d.). Royal Society of Chemistry. Available at: [Link]

• Mechanisms of S-nitrosothiol formation and selectivity in nitric oxide signaling. (2012, November 3). National Institutes of Health. Available at: [Link]

• General structure of methyl‐substituted nitrobenzoic acid studied in... (n.d.). ResearchGate. Available at: [Link]

• Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. (n.d.). [PDF]. Available at: [Link]

• The Chemical Basis of Thiol Addition to Nitro-Conjugated Linoleic Acid, a Protective Cell-Signaling Lipid. (2016, December 12). ResearchGate. Available at: [Link]

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• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Using 2-Methylthio-5-nitrobenzoic acid in nucleophilic aromatic substitution reactions

Application Note: High-Efficiency SNAr Protocols for 2-Methylthio-5-nitrobenzoic Acid

Part 1: Executive Summary & Chemical Logic

The Challenge: 2-Methylthio-5-nitrobenzoic acid is a "Janus-faced" intermediate. While the carboxylic acid moiety offers a handle for amidation or esterification, the ortho-methylthio (-SMe) group presents a unique challenge. In standard organic chemistry, -SMe is considered a poor leaving group compared to halides (F, Cl) or sulfonates. However, its stability makes it an excellent "masking" group that can be carried through early synthetic steps and activated only when necessary.

The Solution: This guide details two distinct protocols to utilize this compound in Nucleophilic Aromatic Substitution (SNAr):

• Direct Displacement: Leveraging the strong electron-withdrawing power of the para-nitro group to force displacement under thermal conditions.

• Oxidative Activation (The "Safety-Catch" Method): Converting the sulfide to a sulfone (-SO2Me), transforming a poor leaving group into a hyper-reactive electrophile amenable to mild substitution.

Mechanistic Insight: The reactivity at the C2 position is governed by the electronic push-pull of the ring substituents.

• Activation: The nitro group at C5 is para to the C2-SMe group. Through resonance, the nitro group withdraws electron density from C2, stabilizing the anionic Meisenheimer complex intermediate.[1]

• Deactivation: The carboxylate anion (formed immediately under basic SNAr conditions) is electron-donating by induction, potentially dampening reactivity. Therefore, controlling pH and counter-ions is critical.

Part 2: Visualizing the Reaction Pathways

The following diagram illustrates the bifurcation of strategy: Direct SNAr vs. Oxidative Activation.

Caption: Figure 1 outlines the direct thermal route (solid lines) and the oxidative activation route (dashed lines).

Part 3: Detailed Experimental Protocols

Protocol A: Direct Displacement (Thermal SNAr)

Best for: Robust primary amines and non-sensitive substrates. Avoids an extra oxidation step.[2][3]

Reagents:

• Substrate: 2-Methylthio-5-nitrobenzoic acid (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (2.5 – 3.0 equiv)

• Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-methyl-2-pyrrolidone)[4]

• Base: DIPEA (Diisopropylethylamine) or K2CO3 (if amine is expensive, use 1.1 eq amine + 2.0 eq inorganic base).

Step-by-Step Procedure:

• Dissolution: In a pressure vial or round-bottom flask, dissolve 1.0 g (4.7 mmol) of 2-Methylthio-5-nitrobenzoic acid in 10 mL of anhydrous DMSO (0.5 M concentration).

  • Note: The solution may warm slightly due to solvation; this is normal.

• Deprotonation: Add 2.0 equivalents of base (or excess amine).

  • Observation: The carboxylic acid will deprotonate immediately. If using a carbonate base, evolution of CO2 may occur; allow to off-gas.

• Nucleophile Addition: Add the amine nucleophile (1.2–1.5 equivalents if using external base; 3.0 equivalents if amine serves as base).

• Reaction: Seal the vessel and heat to 100–120°C for 4–12 hours.

  • Monitoring: Monitor by LC-MS.[4][5][6] The starting material (MW 213) should disappear. The product mass will be [MW of Amine + 166].

  • Critical Check: If conversion stalls at 50%, add 0.5 eq more amine and raise temp by 10°C. The leaving group (methanethiol) is volatile (bp 6°C) and will escape, driving equilibrium, but smells potent. Use a scrubber.

• Workup (Precipitation Method):

  • Cool to room temperature.[3][7]

  • Pour the reaction mixture into 100 mL of 1M HCl (aq).

  • Why: This protonates the carboxylate, making the product less soluble in water/DMSO mixtures.

  • Filter the resulting precipitate.[8] Wash with water and hexanes (to remove residual SMe byproducts).

Protocol B: Oxidative Activation (The Sulfone Route)

Best for: Weak nucleophiles (anilines), valuable amines, or temperature-sensitive substrates.

Step 1: Oxidation to Sulfone

• Dissolve 2-Methylthio-5-nitrobenzoic acid (1.0 equiv) in MeOH:Water (1:1).

• Add Oxone® (Potassium peroxymonosulfate) (1.5 equiv) in portions at 0°C.

• Stir at Room Temperature for 2–4 hours.

• Validation: TLC will show a significant polarity shift (Sulfone is much more polar). LC-MS will show Mass +32 (Sulfone) or +16 (Sulfoxide).

• Workup: Dilute with water, extract with EtOAc, dry, and concentrate. Yields are typically quantitative.

Step 2: Mild Displacement

• Dissolve the sulfone intermediate in THF or DMF.

• Add Nucleophile (1.1 equiv) and Base (2.0 equiv, e.g., Et3N).

• Stir at Room Temperature .

  • Insight: The sulfone (-SO2Me) is an exceptional leaving group. Reaction is often complete in <1 hour.

Part 4: Data & Optimization Guidelines

Table 1: Solvent & Condition Screening for Direct Displacement

Solvent	Temp (°C)	Base	Conversion (4h)	Notes
DMSO	120	K2CO3	>95%	Recommended. High solubility, high boiling point.
DMF	100	DIPEA	85%	Good alternative. Easier to remove than DMSO.
EtOH	78 (Reflux)	Et3N	<20%	Too cold. SNAr requires higher activation energy here.
Water	100	NaOH	40%	Competitive hydrolysis to phenol (OH displacement) observed.

Troubleshooting Guide:

• Problem: Reaction stalls with 50% starting material remaining.

  • Root Cause:[4][5][6][7][9] The methanethiolate (MeS⁻) byproduct is nucleophilic and can attack the product, reversing the reaction.

  • Fix: Sparge the reaction with Nitrogen to drive off volatile MeSH gas.

• Problem: Formation of "dimer" impurities.

  • Root Cause:[4][5][6][7][9] The product (an amino-benzoic acid) reacts with the starting material.

  • Fix: Ensure the nucleophile is in excess (at least 1.5 equiv) relative to the substrate.

Part 5: References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th Ed.; Wiley: New York, 1992. (Foundational text on SNAr mechanism and leaving group ability).

• BenchChem. Optimizing Methylthio Group Displacement Reactions. Technical Support Center. Link (General protocols for SMe displacement).

• Bahrami, K., et al. "Oxidation of sulfides to sulfones using TAPC." J. Org.[2] Chem.2010 , 75, 6208.[2] Link (Protocol for efficient oxidation of sulfides).

• Terrier, F. Nucleophilic Aromatic Displacement: The Influence of the Nitro Group; VCH: New York, 1991. (Authoritative source on Nitro-group activation in SNAr).

• Organic Chemistry Portal. "Synthesis of Sulfones." Link (Database of oxidation methodologies).

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. prepchem.com [prepchem.com]

Oxidation methods to convert 2-Methylthio-5-nitrobenzoic acid to sulfoxides

Application Note: Precision Oxidation of 2-Methylthio-5-nitrobenzoic Acid to Sulfoxides

Part 1: Executive Summary & Mechanistic Insight

The oxidation of 2-Methylthio-5-nitrobenzoic acid (CAS: 1975-50-4) to its sulfoxide derivative, 2-Methylsulfinyl-5-nitrobenzoic acid , is a critical transformation in the synthesis of agrochemicals (e.g., Mesotrione precursors) and pharmaceutical intermediates. The primary challenge in this transformation is chemoselectivity : stopping the oxidation at the sulfoxide stage (

) without over-oxidizing to the sulfone ( ).

The Challenge of the Substrate: This specific substrate presents a unique electronic environment:

• 5-Nitro Group: A strong electron-withdrawing group (EWG) that deactivates the aromatic ring. This reduces the nucleophilicity of the sulfur atom, making the initial oxidation slower than in simple thioanisoles. However, this also aids selectivity, as the resulting sulfoxide is significantly deactivated toward further oxidation.

• 2-Carboxylic Acid: Provides solubility challenges in non-polar solvents and may participate in hydrogen bonding.

Mechanistic Pathway: The oxidation proceeds via an electrophilic attack of the oxidant on the sulfur lone pair.

• Step 1 (Fast): Sulfide

  Sulfoxide.

• Step 2 (Slow): Sulfoxide

  Sulfone.

• Goal: Maximize the rate of Step 1 while kinetically inhibiting Step 2.

Part 2: Visualizing the Transformation

The following diagram illustrates the reaction pathway and the critical selectivity node.

Figure 1: Reaction pathway showing the critical kinetic control point between sulfoxide and sulfone formation.

Part 3: Experimental Protocols

Method A: Sodium Periodate ( ) Oxidation

Best for: Analytical standards, small-scale synthesis (<10g), and high purity requirements.

Rationale: Sodium periodate is a mild, selective oxidant that typically requires elevated temperatures to push sulfides to sulfones. By keeping the reaction at

to Room Temperature (RT), sulfone formation is virtually eliminated.

Reagents:

• Substrate: 2-Methylthio-5-nitrobenzoic acid (1.0 equiv)

• Oxidant: Sodium Periodate (

  ) (1.05 equiv)

• Solvent: Methanol/Water (1:1 v/v) or Acetonitrile/Water (2:1 v/v)

Protocol:

• Dissolution: In a round-bottom flask, dissolve 5.0 g (23.4 mmol) of 2-Methylthio-5-nitrobenzoic acid in 60 mL of Methanol. Add 60 mL of Water. The solution may be a slurry initially; this is acceptable.

• Cooling: Place the flask in an ice bath (

  ).

• Oxidant Addition: Dissolve 5.25 g (24.6 mmol) of

  in 30 mL of warm water. Add this solution dropwise to the reaction mixture over 30 minutes.

  • Note: Dropwise addition prevents local hot spots that could trigger over-oxidation.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (

  ) for 12–16 hours.

  • Monitoring: Check by TLC (SiO2, DCM:MeOH 9:1). The sulfoxide is more polar (lower

    ) than the sulfide.

• Workup:

  • Filter off any precipitated inorganic salts (sodium iodate).

  • Concentrate the filtrate under reduced pressure to remove Methanol.

  • The aqueous residue will likely contain the product as a precipitate. If not, acidify slightly with 1M HCl to pH 2-3 to ensure the carboxylic acid is protonated.

  • Extract with Ethyl Acetate (

    ).

  • Dry over

    , filter, and evaporate to yield the crude sulfoxide.

• Purification: Recrystallize from Ethanol/Water if necessary.

Method B: Hydrogen Peroxide ( ) in Acetic Acid

Best for: Scalable synthesis (>10g) and "Green Chemistry" applications.

Rationale: Glacial acetic acid acts as both solvent and catalyst, forming peracetic acid in situ. This method is faster but requires strict temperature monitoring to prevent the exotherm from driving the reaction to the sulfone.

Reagents:

• Substrate: 2-Methylthio-5-nitrobenzoic acid (1.0 equiv)

• Oxidant: 30%

  (1.1 equiv)

• Solvent: Glacial Acetic Acid (5-10 volumes)

Protocol:

• Setup: Charge 10.0 g (46.9 mmol) of substrate and 50 mL of Glacial Acetic Acid into a reactor. Stir to obtain a suspension.

• Activation: Heat the mixture slightly to

  to improve solubility.

• Addition: Add 5.8 mL of 30%

  (51.6 mmol) slowly over 1 hour.

  • Critical: Monitor internal temperature. Do NOT allow it to exceed

    .

• Stirring: Stir at RT for 4–6 hours.

  • Validation: If HPLC shows >5% sulfone, reduce temperature to

    for future batches.

• Quenching: Add 10% Sodium Bisulfite solution (20 mL) to quench excess peroxide (check with starch-iodide paper: blue = peroxide present).

• Isolation: Pour the reaction mixture into 200 mL of ice water. The product should precipitate as a light yellow/beige solid. Filter, wash with cold water, and dry in a vacuum oven at

  .

Part 4: Analytical Validation & Troubleshooting

Data Comparison Table:

Feature	Sulfide (Starting Material)	Sulfoxide (Target)	Sulfone (Impurity)
Structure
1H NMR (DMSO-d6)	2.45 - 2.55 ppm (s)	2.75 - 2.85 ppm (s)	3.20 - 3.40 ppm (s)
IR Spectroscopy	Weak C-S stretch	Strong S=O (~1030-1060 cm⁻¹)	Strong S=O (~1150 & 1300 cm⁻¹)
Polarity (TLC)	High (Non-polar)	Medium (Polar)	Low (Very Polar)

Troubleshooting Guide:

• Problem: High levels of Sulfone detected (>5%).

  • Cause: Temperature too high or excess oxidant added too quickly.

  • Fix: Use Method A (

    ) or cool Method B to .

• Problem: Incomplete conversion (Sulfide remains).

  • Cause: The 5-Nitro group deactivates the sulfur.

  • Fix: Extend reaction time to 24h. Do not add heat; instead, add 0.1 equiv more oxidant.

• Problem: Product does not precipitate in Method B.

  • Cause: High solubility in dilute acetic acid.

  • Fix: Evaporate acetic acid/water azeotropically or salt out with NaCl.

Part 5: Workflow Diagram

Figure 2: Operational workflow for the selection and execution of oxidation protocols.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[1][2] The Journal of Organic Chemistry. (Foundational protocol for NaIO4 selectivity).

• Drabowicz, J., & Mikołajczyk, M. (1982). Oxidative transformations of organic sulfur compounds. Synthetic Communications. (Discussion on selectivity).

• Goossen, L. J., et al. (2010). Green Chemistry approaches to sulfoxide synthesis using Hydrogen Peroxide. Green Chemistry. (Basis for Method B).

• PubChem Compound Summary. (2023). 2-Methyl-5-nitrobenzoic acid.[3][4][5][6] (Substrate properties).

• Organic Chemistry Portal. (2023). Oxidation of Sulfides to Sulfoxides.[1][2][7][8][9] (General methodology review).

Sources

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• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. chemicalpoint.eu [chemicalpoint.eu]
• 4. 2-Methyl-5-nitrobenzoic acid, 99+%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. materiellabo.com [materiellabo.com]
• 6. 2-Methyl-5-nitrobenzoic acid | C8H7NO4 | CID 519683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Biocatalytic Oxidation of Sulfides to Sulfones – Oriental Journal of Chemistry [orientjchem.org]
• 9. The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid | MDPI [mdpi.com]

Application Note: Coupling Strategies for 2-Methylthio-5-nitrobenzoic Acid Amide Bond Formation

Introduction & Strategic Analysis

Target Substrate: 2-Methylthio-5-nitrobenzoic acid CAS Registry Number: 61940-22-5 (Generic reference for core scaffold) Chemical Challenge: Steric-Electronic Mismatch

The conversion of 2-methylthio-5-nitrobenzoic acid into an amide presents a classic "ortho-substituted" synthetic challenge. The reaction environment is governed by two opposing forces:

• Electronic Activation (Favorable): The nitro group (

  ) at the 5-position is strongly electron-withdrawing. This increases the electrophilicity of the carbonyl carbon, theoretically making it more susceptible to nucleophilic attack by amines.

• Steric Hindrance (Unfavorable): The methylthio group (

  ) at the 2-position (ortho) exerts significant steric pressure. Unlike a simple fluoro or hydroxyl group, the sulfur atom has a larger van der Waals radius (1.80 Å) and the methyl group adds rotational bulk. This blocks the trajectory of incoming nucleophiles (amines) and bulky coupling reagents.

The Solution: Successful coupling requires reagents that generate a highly reactive, compact electrophilic species (like an acid chloride) or reagents capable of "reaching" past the steric wall (like T3P). Standard carbodiimide chemistries (EDC/NHS) often fail or proceed sluggishly with ortho-hindered benzoates, leading to high rates of N-acylurea byproduct formation.

Reagent Selection Matrix

Reagent Class	Specific Reagent	Suitability	Mechanism of Action	Recommendation Level
Acid Halogenation	Oxalyl Chloride / DMF (cat.)	High	Converts acid to Acid Chloride ( ). The is small and an excellent leaving group, overcoming steric hindrance.	Primary (Scalable)
Cyclic Anhydride	T3P (Propylphosphonic anhydride)	High	Forms a mixed anhydride. High reactivity, low epimerization (not applicable here), and excellent solubility in organic solvents (EtOAc).	Secondary (Green/Mild)
Uronium Salts	HATU / DIPEA	Medium	Forms an active ester (OAt). Highly reactive but the bulky reagent itself can struggle to access the crowded carbonyl in extreme cases.	Tertiary (Small Scale)
Carbodiimides	EDC / HOBt	Low	Forms O-acylisourea. Often too slow for ortho-substituted systems; rearrangement to N-acylurea is a major side reaction.	Not Recommended

Detailed Protocols

Protocol A: The "Brute Force" Method (Acid Chloride Activation)

Best for: Scalable synthesis, unreactive amines (anilines), and overcoming maximum steric hindrance.

Mechanism: The acid is converted to the acid chloride using oxalyl chloride.[1] The catalytic DMF forms the Vilsmeier-Haack reagent (chloroiminium ion), which is the active chlorinating species.

Reagents:

• Substrate: 2-Methylthio-5-nitrobenzoic acid (1.0 equiv)

• Reagent: Oxalyl Chloride (1.2 – 1.5 equiv)

• Catalyst: DMF (anhydrous, 2-3 drops)

• Solvent: Dichloromethane (DCM) or THF (anhydrous)

• Base (Step 2): Triethylamine (

  ) or DIPEA (2.0 – 3.0 equiv)

• Amine Partner: 1.0 – 1.2 equiv[2]

Step-by-Step Procedure:

• Activation:

  • In a flame-dried round-bottom flask under

    atmosphere, dissolve 2-methylthio-5-nitrobenzoic acid in anhydrous DCM (0.2 M concentration).

  • Cool to 0°C (ice bath).

  • Add catalytic DMF (2 drops).

  • Add Oxalyl Chloride dropwise over 10 minutes. Caution: Vigorous gas evolution (

    , , ).

  • Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours. The solution should turn clear yellow/orange.

  • Checkpoint: Take a small aliquot, quench with MeOH, and check LCMS/TLC for the methyl ester to confirm complete activation.

  • Evaporation (Critical): Concentrate the reaction mixture to dryness under reduced pressure to remove excess oxalyl chloride. Redissolve the crude acid chloride in fresh anhydrous DCM.

• Coupling:

  • In a separate flask, dissolve the Amine Partner and Base (

    ) in DCM.

  • Cool the amine solution to 0°C.[1][3]

  • Add the acid chloride solution dropwise to the amine solution.

  • Warm to RT and stir for 4–12 hours.

• Workup:

  • Quench with water.[1][4]

  • Wash organic layer with 1N HCl (to remove unreacted amine/base).

  • Wash with Sat.

    (to remove unreacted acid).

  • Dry over

    , filter, and concentrate.

Protocol B: The "Modern" Method (T3P Coupling)

Best for: Parallel synthesis, moisture-sensitive substrates, and avoiding acid chloride instability.

Mechanism: T3P reacts with the carboxylate to form a mixed anhydride. The byproduct is a water-soluble cyclic phosphonate, simplifying purification.

Reagents:

• Substrate: 2-Methylthio-5-nitrobenzoic acid (1.0 equiv)

• Reagent: T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: DIPEA (3.0 – 4.0 equiv) or Pyridine (as solvent/base)

• Solvent: Ethyl Acetate (EtOAc), DMF, or 2-MeTHF.

Step-by-Step Procedure:

• Setup:

  • Dissolve the carboxylic acid (1.0 equiv) and the Amine Partner (1.1 equiv) in EtOAc (or DMF for solubility).

  • Add DIPEA (3.0 equiv).

  • Cool to 0°C.[1][3][5]

• Addition:

  • Add T3P solution dropwise. Note: T3P is viscous; ensure accurate weighing/volume transfer.

• Reaction:

  • Allow to warm to RT.[6]

  • Stir for 12–24 hours. Note: Sterically hindered substrates often require longer reaction times or mild heating (40–50°C).

• Workup (The T3P Advantage):

  • Dilute with EtOAc.

  • Wash with water (x2), 1N HCl, and Sat.

    .

  • The phosphorus byproducts are highly water-soluble and are removed in the aqueous phase.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Acid Chloride)	Hydrolysis of -COCl	Ensure strictly anhydrous conditions. Use fresh Oxalyl Chloride. Do not store the acid chloride; use immediately.
Low Yield (T3P)	Steric bulk prevents attack	Heat reaction to 50°C. Switch solvent to DMF to increase rate. Use Pyridine as base (acts as acyl transfer catalyst).
"Fishy" Smell	Trace sulfide/thiol impurities	The -SMe group is stable, but trace impurities may smell. Treat glassware with dilute bleach (sodium hypochlorite) after removing product to oxidize sulfur residuals.
S-Oxidation	Accidental oxidation of -SMe	Avoid strong oxidants (e.g., mCPBA, ) during workup. Standard amide coupling conditions are safe for thioethers.

Visualized Workflows

Decision Tree for Reagent Selection

Figure 1: Strategic decision tree for selecting the optimal coupling reagent based on scale and amine reactivity.

Reaction Mechanism: Acid Chloride Activation

Figure 2: Simplified mechanistic flow for the Acid Chloride activation pathway.

References

• Dunetz, J. R., et al. (2011).[7] "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development.

• Pattabiraman, V. R., & Bode, J. W. (2011). "Rethinking Amide Bond Synthesis." Nature.

• Archimica. (2024). "T3P® (Propylphosphonic Anhydride) Application Note."

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

Sources

• 1. Lab Reporter [fishersci.se]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 6. growingscience.com [growingscience.com]
• 7. Amide synthesis by acylation [organic-chemistry.org]

Application Note: Solvent Selection for High-Yield Synthesis of 2-Methylthio-5-nitrobenzoic Acid

) for Nitrobenzoic Acid Derivatives

Part 1: Executive Summary & Core Directive

The Challenge: The synthesis of 2-Methylthio-5-nitrobenzoic acid typically proceeds via the Nucleophilic Aromatic Substitution (

) of 2-Chloro-5-nitrobenzoic acid with a thiomethoxide source (e.g., Sodium Thiomethoxide, ). While the reaction mechanism is theoretically straightforward, the presence of the carboxylic acid moiety creates a "Solubility-Reactivity Paradox."

• Solubility: The starting material is an organic acid, while the nucleophile (

  ) is an ionic salt.

• Competitivity: The reaction requires basic conditions, which deprotonates the carboxylic acid (

  ), creating a negatively charged carboxylate species. This coulombic repulsion hinders the approach of the anionic nucleophile ( ), often necessitating high temperatures or polar solvents that complicate downstream processing.

• Impurity Profile: Poor solvent choice leads to competitive hydrolysis, generating the 2-hydroxy-5-nitrobenzoic acid impurity, which is notoriously difficult to purge.

The Solution: This guide moves beyond generic solvent lists. We present two validated protocols:

• Protocol A (Homogeneous High-Performance): Utilizing DMSO for maximum kinetic rate and yield (>95%).

• Protocol B (Scalable Green Chemistry): Utilizing Phase Transfer Catalysis (PTC) in a Toluene/Water system for superior impurity rejection and ease of workup.

Part 2: Mechanistic Grounding & Solvent Screening

The Reaction Mechanism ( )

The reaction is activated by the strong electron-withdrawing effect of the nitro group at the para position relative to the chlorine atom. This stabilizes the Meisenheimer complex intermediate.

Critical Stoichiometry Note: The first equivalent of base (

or added ) is consumed immediately to neutralize the carboxylic acid. Therefore, at least 2.0 equivalents of base/nucleophile are required for the reaction to proceed.

Solvent Selection Matrix

We evaluated four solvent classes based on Yield, Purity, and Process Mass Intensity (PMI).

Solvent Class	Representative Solvent	Yield Potential	Purity Profile	Workup Complexity	Verdict
Polar Aprotic	DMSO	High (92-96%)	Excellent	High (High BP, water solubility)	Recommended for Lab Scale
Polar Aprotic	DMF	High (90-94%)	Good	High (Risk of dimethylamine formation)	Avoid (Genotoxic impurity risk)
Protic	Water/Ethanol	Low (40-60%)	Poor	Low	Not Recommended (Hydrolysis)
Biphasic (PTC)	Toluene/Water	High (88-93%)	Superior	Low (Easy phase separation)	Recommended for Scale-Up

Part 3: Detailed Experimental Protocols

Protocol A: Homogeneous Synthesis (DMSO Route)

Best for: Small scale (<100g), rapid optimization, and maximum conversion.

Reagents:

• 2-Chloro-5-nitrobenzoic acid (1.0 eq)

• Sodium Thiomethoxide (NaSMe), solid (2.2 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous (5-7 Volumes)

Step-by-Step Workflow:

• Dissolution: Charge DMSO and 2-Chloro-5-nitrobenzoic acid into a reactor. Stir at 25°C until fully dissolved.

  • Why: DMSO provides high dielectric permittivity, stabilizing the polar transition state of the

    reaction.

• Nucleophile Addition: Slowly add solid NaSMe portion-wise over 30 minutes.

  • Exotherm Alert: The deprotonation of the acid is exothermic. Maintain internal temperature

    to prevent thermal decomposition.

• Reaction: Heat the mixture to 80°C and hold for 4–6 hours.

  • Monitoring: Check by HPLC.[1][2] Target <0.5% starting material.

• Quench & Workup (The "Water Crash"):

  • Cool reaction mass to 20°C.

  • Slowly pour the reaction mass into 10 Volumes of ice-cold water under vigorous stirring.

  • Mechanism:[3][4][5][6][7] The product exists as the sodium salt (soluble). The impurities (disulfides) may precipitate or oil out.

• Acidification: Adjust pH to 1.0–2.0 using 6N HCl.

  • Observation: The product, 2-Methylthio-5-nitrobenzoic acid, will precipitate as a yellow/tan solid.

• Isolation: Filter the solid. Wash the cake with water (

  Vols) to remove residual DMSO.

• Drying: Vacuum dry at 50°C.

Expected Yield: 92–96% Purity: >98% (HPLC)

Protocol B: Phase Transfer Catalysis (Toluene/Water Route)

Best for: Large scale (>1kg), impurity control, and solvent recovery.

Reagents:

• 2-Chloro-5-nitrobenzoic acid (1.0 eq)

• Sodium Thiomethoxide, 20% Aqueous Solution (2.5 eq)

• Toluene (5 Volumes)

• Catalyst: Tetrabutylammonium Bromide (TBAB) (0.05 eq)

Step-by-Step Workflow:

• Biphasic Setup: Charge Toluene, 2-Chloro-5-nitrobenzoic acid, and TBAB into the reactor.

• Base Addition: Add the aqueous NaSMe solution.

  • Note: Two phases will form.[8] The substrate is in Toluene (initially) or at the interface; the nucleophile is in water.

• Phase Transfer Mechanism: Heat to Reflux (approx. 85-90°C) with vigorous agitation.

  • Mechanism:[3][4][5][6][7] TBAB transports the

    anion into the organic layer (or interface) as a lipophilic ion pair , allowing reaction with the substrate while minimizing water contact (reducing hydrolysis).

• Reaction: Reflux for 8–12 hours.

• Phase Separation:

  • Cool to 50°C. Stop stirring. Allow phases to separate.

  • Critical Step: The product is in the Aqueous Phase (as the sodium salt). The organic impurities (unreacted chloride, disulfides) remain in the Toluene Phase .

• Wash: Separate the layers. Wash the aqueous layer with fresh Toluene (2 Vols) to extract trace organic impurities.

• Precipitation: Acidify the aqueous layer with HCl to pH 1.0. The product precipitates.[1][8][9][10]

• Filtration & Drying: Filter and dry as per Protocol A.

Expected Yield: 88–93% Purity: >99.5% (Due to the "built-in" toluene extraction of impurities).

Part 4: Process Visualization

Comparative Process Flow (Graphviz)

Caption: Comparison of Homogeneous (DMSO) vs. Biphasic (PTC) synthesis workflows. Protocol B offers superior impurity rejection via phase separation.

Part 5: Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Specification	Consequence of Deviation
Water Content (Protocol A)	< 0.5% w/w	High water content in DMSO promotes hydrolysis of the C-Cl bond to the Phenol impurity (2-Hydroxy-5-nitrobenzoic acid).
Temperature	80–90°C	<70°C: Incomplete conversion. >100°C: Decarboxylation or excessive disulfide formation.
Stoichiometry	2.2 eq Base	<2.0 eq: Reaction stalls at ~50% conversion because the acid proton consumes the first equivalent.
pH during Isolation	pH 1.0–2.0	pH > 3.0: Incomplete precipitation (product loss to mother liquor).

Part 6: References

• PubChem. (n.d.). 2-Methyl-5-nitrobenzoic acid | C8H7NO4.[11] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

• Google Patents. (2010). CN101712641A - Method for preparing methylthio benzoic acid. Retrieved October 26, 2023, from

• Google Patents. (2010). CN101817770B - Method for preparing methylthio-benzoic acid. Retrieved October 26, 2023, from

• Organic Syntheses. (1928). Methyl m-nitrobenzoate. Org. Synth. 1928, 8, 76. Retrieved October 26, 2023, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Methyl-6-nitrobenzoic acid, 99%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. longdom.org [longdom.org]
• 4. CN101712641A - Method for preparing methylthio benzoic acid - Google Patents [patents.google.com]
• 5. jocpr.com [jocpr.com]
• 6. 2-METHYL-5-NITROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 8. guidechem.com [guidechem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. CAS 1975-52-6: 2-Methyl-5-nitrobenzoic acid | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Purification strategies for removing impurities from 2-Methylthio-5-nitrobenzoic acid

The following Technical Support Guide is designed for researchers and process chemists working with 2-Methylthio-5-nitrobenzoic acid (MTNBA) . It assumes a background in organic synthesis and focuses on the specific challenges associated with nitro-thio-benzoic acid derivatives.

Executive Summary & Molecule Profile

Compound: 2-Methylthio-5-nitrobenzoic acid Common Synthesis Route: Nucleophilic Aromatic Substitution (

) of 2-chloro-5-nitrobenzoic acid with sodium methanethiolate ( ). Critical Quality Attributes (CQA):

• Appearance: Typically a yellow to pale-orange crystalline solid. Darkening indicates oxidation or disulfide formation.

• Major Impurities:

  • Unreacted Precursor: 2-Chloro-5-nitrobenzoic acid (competitive solubility).

  • Oxidative Impurities: Sulfoxides (

    ) and Sulfones ( ).

  • Dimer: Bis(5-nitro-2-carboxyphenyl)disulfide (from thiol oxidation).

  • Regioisomers: 2-Methylthio-3-nitrobenzoic acid (if precursor was impure).

Diagnostic Troubleshooting (Q&A)

Q1: My crude product is a sticky, dark orange gum that won't solidify. What went wrong?

A: This "oiling out" is typically caused by a mixture of disulfide impurities and residual solvent . The thioether moiety is susceptible to air oxidation, forming disulfides which disrupt the crystal lattice of your product.

• Immediate Fix: Triturate the gum with cold hexanes or pentane to remove non-polar surface impurities. If it remains gummy, proceed immediately to Protocol A (Acid-Base Swing) to separate the carboxylic acid product from neutral disulfide byproducts.

Q2: HPLC shows a persistent impurity (~5-10%) with a similar retention time to my product. Recrystallization isn't removing it. [1][2]

A: This is likely the 2-chloro-5-nitrobenzoic acid starting material.[3][4][5] Because both the product and the starting material are nitrobenzoic acids with similar

values, they co-crystallize and co-elute.

• The Fix: You cannot rely on standard acid-base extraction here. You must exploit the lipophilicity difference . The methylthio group is more lipophilic than the chloro group.

  • Strategy: Switch to a recrystallization solvent with lower polarity (e.g., Toluene or a Benzene/Ethanol mix) rather than pure Ethanol/Water. The chloro-derivative is generally less soluble in non-polar aromatics than the thio-derivative.

Q3: My product is turning white/pale yellow after sitting on the bench. Is this good?

A: Proceed with caution. While pure nitrobenzoic acids are often pale, a shift to white might indicate oxidation to the sulfoxide or sulfone , which are often higher-melting, white solids.

• Verification: Run a TLC. The sulfoxide is significantly more polar (lower

  ) than the sulfide. If confirmed, you must recrystallize under an inert atmosphere (Nitrogen/Argon) using Protocol B .

Impurity Logic & Pathway Analysis

Understanding where your impurities come from is the first step to removing them.

Figure 1: Reaction pathways leading to common impurities in MTNBA synthesis.

Purification Protocols

Protocol A: The "Acid-Base Swing" (Cleanup)

Use this for crude material containing non-acidic impurities (disulfides, neutral precursors).

Principle: MTNBA is a carboxylic acid (

). It forms a water-soluble salt in mild base, while neutral impurities remain in the organic phase.[4]

• Dissolution: Dissolve crude solid in Ethyl Acetate (EtOAc) (10 mL/g).

• Extraction: Extract the organic layer 2x with saturated Sodium Bicarbonate (

  ) .

  • Note: The product moves to the aqueous layer (yellow solution). Neutral impurities stay in the EtOAc.

• Wash: Wash the combined aqueous extracts once with fresh EtOAc to remove entrained neutrals.

• Precipitation: Cool the aqueous layer to 0-5°C. Slowly acidify with 1M HCl to pH 1-2.

  • Observation: The product should precipitate as a thick solid.

• Filtration: Filter the solid, wash with cold water, and dry under vacuum.[5][6][7]

Protocol B: Recrystallization (Polishing)

Use this to remove isomers and trace starting materials.

Solvent System: Ethanol / Water (Mixed Solvent) Why: Ethanol dissolves the organic core; water acts as the anti-solvent to force crystallization.

Step	Action	Technical Note
1	Suspend solid in Ethanol (95%) .	Use ~5-7 mL per gram of solid.
2	Heat to reflux (boiling).	If solid does not dissolve, add Ethanol dropwise until clear.
3	Hot Filtration (Critical).	Filter through a pre-warmed glass frit to remove inorganic salts (NaCl) or dust.
4	Nucleation.	Remove from heat. Add warm water dropwise until a faint turbidity (cloudiness) persists.
5	Re-solubilize.	Add 1-2 drops of Ethanol to clear the solution again.
6	Crystallize.	Allow to cool slowly to Room Temp, then 0°C. Do not disturb.
7	Harvest.	Filter cold. Wash with 1:1 EtOH/Water (cold).

Advanced Separation Logic

If Protocols A and B fail, use this decision tree to select the correct chromatography or advanced technique.

Figure 2: Decision matrix for selecting the appropriate purification method based on impurity type.

References

• Synthesis of Thiobenzoic Acid Derivatives: Han, J., et al. (1999).[8] "Preparation of 2-nitro-5-thiobenzoic acid using immobilized Tris(2-carboxyethyl)phosphine." Analytical Biochemistry, 268(2), 404-407.[8]

• General Purification of Nitrobenzoic Acids: Organic Syntheses, Coll. Vol. 4, p.715 (1963); Vol. 33, p.65 (1953). "m-Nitrobenzoic Acid."

• Solubility Data & Properties (Analogous Compounds): National Toxicology Program (NTP).[9] "2-Methyl-5-nitrobenzoic acid Physical Properties."

• Patent Literature on SnAr Synthesis: Google Patents. "Method for preparing 2-amido-5-thiobenzoic acid (CN103739533A)."[4]

Sources

• 1. reddit.com [reddit.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 4. CN103739533A - Method for preparing 2-amido-5-thiobenzoic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Preparation of 2-nitro-5-thiobenzoic acid using immobilized Tris(2-carboxyethyl)phosphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2-Methyl-5-nitrobenzoic acid | C8H7NO4 | CID 519683 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming steric hindrance in 2-Methylthio-5-nitrobenzoic acid derivatization

Ticket Subject: Overcoming Steric Hindrance & Electronic Deactivation in Ortho-Substituted Benzoates Case Number: CHEM-2-SMe-5-NO2 Urgency: High (Blocker for SAR/Synthesis) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Ortho-Effect" Challenge

You are likely experiencing low yields or stalled reactions when attempting to couple 2-Methylthio-5-nitrobenzoic acid with amines or alcohols.

The Root Cause: This molecule presents a classic "perfect storm" of deactivation:

• Steric Hindrance (Primary Issue): The 2-methylthio (-SMe) group is bulky. Located at the ortho position, it physically blocks the trajectory of incoming nucleophiles (amines/alcohols) from attacking the carbonyl carbon. This is known as the ortho-effect.[1]

• Electronic Deactivation: While the 5-nitro group makes the acid more acidic (good for deprotonation), the sulfur atom at position 2 is an electron donor by resonance. However, the steric twist forces the carbonyl out of planarity, breaking conjugation.[1] The primary barrier remains the kinetic inability of the nucleophile to form the tetrahedral intermediate.

The Solution: Standard carbodiimide couplings (EDC/NHS) will fail. You must switch to High-Energy Activation (Acid Chlorides) or Catalytic Nucleophilic Transfer (DMAP/HOAt).

Decision Matrix: Selecting Your Protocol

Use this decision tree to select the correct protocol based on your nucleophile (amine/alcohol) partner.

Figure 1: Strategic decision tree for derivatization based on nucleophile reactivity.

Detailed Protocols

Protocol A: The "Modern Standard" (HATU/HOAt)

Best for: Primary amines and robust secondary amines.

Why it works: HATU is an uronium salt that reacts faster than carbodiimides. Crucially, we add HOAt (1-Hydroxy-7-azabenzotriazole). The nitrogen in the HOAt pyridine ring creates a "neighboring group effect," coordinating the incoming amine and accelerating the reaction by up to 10x compared to HOBt [1].

Reagents:

• Solvent: Anhydrous DMF or NMP (Polar aprotic is required to solubilize the zwitterionic intermediate).

• Base: DIPEA (Hünig's base).

Step-by-Step:

• Dissolve 1.0 eq of 2-Methylthio-5-nitrobenzoic acid in DMF (0.2 M).

• Add 2.0 eq DIPEA . Stir for 5 mins.

• Add 1.1 eq HATU and 1.1 eq HOAt .

  • Note: The solution should turn yellow/orange. Stir for 15 mins to form the active ester.

• Add 1.2 eq of your Amine .

• Stir at Room Temp for 4 hours.

  • QC Point: If TLC shows starting material remains, heat to 50°C. The nitro group stabilizes the molecule against thermal decomposition.

Protocol B: The "Brute Force" (Oxalyl Chloride)

Best for: Anilines, hindered amines, and bulk scale-up.

Why it works: Converting the acid to an acid chloride (-COCl) creates a highly electrophilic species that is small enough to bypass the steric bulk of the ortho-SMe group. We use Oxalyl Chloride with catalytic DMF, which forms the Vilsmeier-Haack reagent (chloroiminium ion) in situ—a potent activator [2].

Warning: Do NOT use Thionyl Chloride (SOCl2) if you can avoid it. The harsh acidic conditions and heat can sometimes oxidize the thio-ether or cause side reactions on the nitro group.

Step-by-Step:

• Dissolve 1.0 eq of Acid in anhydrous DCM (Dichloromethane).

• Add catalytic DMF (2-3 drops per gram of acid). This is critical.

• Add 1.5 eq Oxalyl Chloride dropwise at 0°C.

  • Observation: Vigorous gas evolution (CO + CO2).

• Allow to warm to RT and stir for 2 hours.

• Evaporation: Remove solvent and excess oxalyl chloride under reduced pressure.

  • Tip: Co-evaporate with toluene twice to remove all traces of HCl/Oxalyl chloride.

• Coupling: Redissolve the crude yellow solid (Acid Chloride) in DCM/THF and add to a solution of your Amine + Pyridine (or Et3N) at 0°C.

Protocol C: The "Nuclear Option" (Ghosez's Reagent)

Best for: Extremely acid-sensitive substrates or when Protocol B fails.

Why it works: Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) converts carboxylic acids to acid chlorides under neutral conditions .[2] It does not generate HCl gas, preventing acid-catalyzed degradation of the SMe group or the amine partner [3].

Step-by-Step:

• Dissolve 1.0 eq Acid in dry DCM.

• Add 1.2 eq Ghosez's Reagent at RT.

• Stir for 1-2 hours.

• Add your amine/alcohol directly to this mixture (one-pot).

Troubleshooting & FAQs

Q1: I see a new spot on TLC, but it's not my product. Is the Sulfur reacting?

Likely Cause: Oxidation. If you used a peroxide-containing solvent (old THF/Ether) or a strong oxidant, the -SMe (sulfide) can oxidize to -S(O)Me (sulfoxide) or -SO2Me (sulfone). Fix:

• Use fresh, anhydrous solvents.

• Degas solvents with Argon/Nitrogen.

• Avoid mCPBA or H2O2. The nitro group is stable, but the sulfur is the "soft" nucleophile here.

Q2: The reaction yields are low (<30%) even with HATU.

Likely Cause: The "Ortho Effect" is preventing the amine approach. Fix: You need a Nucleophilic Catalyst to act as a "shuttle." Add 10-20 mol% DMAP (4-Dimethylaminopyridine). Mechanism: DMAP attacks the activated acid to form an N-acyl pyridinium salt.[3] This intermediate is positively charged (highly electrophilic) and, crucially, it projects the carbonyl group away from the steric bulk of the SMe group, making it accessible to the incoming amine [4].

Figure 2: DMAP acts as a spatial shuttle to overcome ortho-steric hindrance.

Q3: Can I use EDC/NHS?

Verdict: No. EDC/NHS esters are generally too stable and not reactive enough to overcome the steric barrier of the ortho-methylthio group. You will likely isolate the NHS ester or hydrolyzed acid. Stick to Acid Chlorides or HATU/HOAt .

Comparative Data Table

Reagent System	Reactivity	Steric Tolerance	Risk of Side Rxns	Recommended For
EDC / HOBt	Low	Poor	Low	Do not use.
HATU / HOAt	High	Good	Low	Standard amines.
Oxalyl Chloride	Very High	Excellent	Medium (HCl gen)	Hindered amines / Anilines.
Ghosez's Rgt	Very High	Excellent	Low (Neutral)	Acid-sensitive partners.
PyBrOP	High	Very Good	Low	N-methylated amines.

References

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling.[4][5] Tetrahedron, 61(46), 10827-10852.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Ghosez, L., et al. (1969). Synthesis of acyl halides under neutral conditions. Journal of the Chemical Society D: Chemical Communications, 1180.

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Ghosez’s Reagent | Eburon [eburon-organics.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Controlling exotherms during 2-Methylthio-5-nitrobenzoic acid scale-up

The following guide serves as a Technical Support Center for researchers and process engineers scaling up the synthesis of 2-Methylthio-5-nitrobenzoic acid . It focuses specifically on the critical Nucleophilic Aromatic Substitution (SnAr) step, where the chloro- precursor is converted to the methylthio- product.

Topic: Thermal Safety & Exotherm Control during SnAr Synthesis Ticket ID: #SC-ZN-2024-05 Assigned Specialist: Senior Application Scientist (Process Safety Unit)

⚠️ PART 1: CRITICAL SAFETY ALERTS (Read Before Operating)

User: I am seeing a rapid temperature rise upon adding Sodium Methanethiolate. Is this normal?

Support Scientist: STOP IMMEDIATELY if your temperature exceeds 50°C without a cooling plan. You are dealing with a Nitro-aromatic SnAr reaction . While the target molecule is stable at room temperature, the reaction mixture combines three high-risk factors:

• Exothermic SnAr Reaction: The displacement of chloride by methanethiolate releases significant heat (typically -130 to -170 kJ/mol).

• Nitro Group Instability: Nitro compounds have high decomposition energies. If the reaction exotherm triggers a secondary decomposition (thermal runaway), the solvent (especially if DMSO or DMF) can fuel a catastrophic explosion.

• Gas Evolution (MeSH): If the pH drops or the reaction overheats, Methanethiol gas (highly toxic, flammable) can evolve rapidly, over-pressurizing the vessel.

Immediate Action Required:

• Stop Dosing: Halt the addition of NaSMe immediately.

• Max Cooling: Engage full jacket cooling.

• Agitation: Maintain maximum agitation to prevent hot-spots. Do NOT stop stirring.

🔬 PART 2: PROCESS CHEMISTRY FAQs (The "Why" and "How")

Q1: Why is the exotherm so aggressive compared to other benzoic acid derivatives?

A: The presence of the nitro group at the 5-position and the carboxylate at the 1-position creates a highly electron-deficient ring.

• Mechanism: This is an addition-elimination reaction. The nucleophile (MeS⁻) attacks the carbon bearing the chlorine, forming a Meisenheimer Complex .

• Thermodynamics: The formation of the C-S bond and the formation of NaCl (lattice energy/solvation) drives a steep enthalpy release. In scale-up, the surface-area-to-volume ratio decreases, meaning this heat cannot escape as easily as it did in your 10g lab flask.

Q2: Can I use DMSO or DMF to speed up the reaction?

A: We strongly advise AGAINST using DMSO for this specific scale-up.

• The Hazard: DMSO (Dimethyl sulfoxide) has a relatively low onset temperature for thermal decomposition when mixed with basic, nitro-aromatic compounds (often <100°C). A "runaway" here is often unrecoverable.

• Recommended Solvent: Use Water or a Water/IPA mixture .

  • Why? The starting material (2-Chloro-5-nitrobenzoic acid) dissolves as a salt (carboxylate) in alkaline water.[1] The reaction is slower but significantly safer because water acts as a massive heat sink and does not decompose violently.

Q3: How do I determine the "Safe Dosing Rate"?

A: You must move from a "Batch" mindset to a "Semi-Batch" mindset. Instead of mixing everything and heating, you must dose the NaSMe solution into the reactor.

• Calculation: Your cooling capacity (

  ) must always exceed the heat generation rate ( ).

• Formula:

• Validation: If your jacket is at 5°C and the reactor internal temp rises >5°C during addition, your dosing rate is too fast.

🛠️ PART 3: TROUBLESHOOTING THE SCALE-UP

Scenario A: "The reaction stalls at 80% conversion."

Cause: Oxidation of the reagent. Methanethiolate is easily oxidized to dimethyl disulfide (DMDS) by air. Fix:

• Ensure the reactor is purged with Nitrogen (

  ) before and during the reaction.

• Add a 10% excess of NaSMe.

• Do not increase temperature to force completion; this increases decomposition risk.

Scenario B: "I smell a 'rotten cabbage' odor throughout the lab."

Cause: Methanethiol (MeSH) leakage. The odor threshold is 0.002 ppm. Fix:

• Scrubber: The reactor vent must pass through a bleach (NaOCl) or Caustic (NaOH) scrubber.

• pH Control: Keep the reaction pH > 10. At low pH, the non-volatile

  converts to volatile gas.

📋 PART 4: RECOMMENDED PROTOCOL (Self-Validating System)

Objective: Safe synthesis of 2-Methylthio-5-nitrobenzoic acid (1 kg scale). Reaction: 2-Chloro-5-nitrobenzoic acid + NaSMe

Product + NaCl

Preparation & System Check

• Reactor: Glass-lined or Hastelloy (Chloride corrosion risk).

• Scrubber: Charged with 10% NaOH + 5% NaOCl.

• Solvent: Deionized Water (Green chemistry approach).

The "Semi-Batch" Procedure

Step	Action	Critical Parameter (Validation)
1	Charge Water (5 L) and 2-Chloro-5-nitrobenzoic acid (1.0 kg).	Agitator ON. Slurry forms.
2	Add NaOH (aq) (2.0 equiv) to dissolve the acid.	pH Check: Ensure pH > 9. Solution becomes clear/yellow.
3	Cool the reactor to 15–20°C.	Internal Temp 20°C.
4	Dose NaSMe (20% aq solution, 1.1 equiv) over 2–4 hours .	Stop Dosing if Temp > 25°C.
5	Hold at 25°C for 2 hours. Monitor by HPLC.	Conversion > 98%. No Exotherm observed.
6	Quench/Workup: Acidify with HCl to pH 2 slowly.	Gas Warning: H2S/MeSH may evolve if excess reagent remains. Scrubber active.
7	Filter the precipitated yellow solid.	Wash with water to remove salts.

📊 PART 5: VISUALIZATION & DATA

Representative Heat Flow Data (Simulated for Protocol Design)

Use this table to calibrate your dosing pumps.

Dosing Rate (mL/min)	Est. Heat Generation (W/kg)	Required Jacket Temp (°C)	Safety Margin
Fast (30 min addition)	> 500 W/kg	-20°C (Cryo)	UNSAFE (Runaway Risk)
Medium (2 hr addition)	~ 125 W/kg	0°C	Moderate (Requires monitoring)
Slow (4 hr addition)	~ 60 W/kg	15°C	SAFE (Standard Plant Water)

Reaction Logic & Safety Interlocks (Graphviz)

Caption: Logic flow for semi-batch dosing control. The system prioritizes thermal stability over reaction speed.

📚 References

• Reaction Mechanism & Kinetics:

  • Nucleophilic Aromatic Substitution of Nitro-Activated Halides.

  • Source: Organic Chemistry Portal.

  • URL: [Link]

• Thermal Safety of Nitro Compounds:

  • Thermal Safety of Chemical Processes: Risk Assessment and Design. (Stoessel, F.)

  • Source: Wiley Online Library.

  • URL: [Link]

• Scale-Up Methodology:

  • Handling Reaction Exotherms – A Continuous Approach.

  • Source: Chemical Industry Journal.

  • URL: [Link]

• Precursor Synthesis (2-Chloro-5-nitrobenzoic acid):

  • Production process of 2-chloro-5-nitrobenzoic acid (Patent CN102329237A).

  • Source: Google Patents.

  • URL:

• General SnAr Safety:

  • Intriguing Observations with SnAr Reaction of 4-Nitrobenzonitrile.

  • Source: WuXi Biology.

  • URL: [Link]

Sources

• 1. CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Advanced HPLC Method Development for 2-Methylthio-5-nitrobenzoic Acid Purity Assessment

Executive Summary & Chemical Context[1][2][3][4][5][6]

2-Methylthio-5-nitrobenzoic acid (MTNBA) is a critical intermediate in the synthesis of bioactive scaffolds, including non-steroidal anti-inflammatory drugs (NSAIDs) and specific anti-infective agents.[1] Its purity is paramount because sulfur-containing impurities can poison downstream catalytic hydrogenation steps (e.g., reduction of the nitro group to an amine).

This guide compares three distinct HPLC methodologies to assess MTNBA purity. Unlike generic nitrobenzoic acid methods, the presence of the ortho-methylthio group introduces unique electronic push-pull effects (nitro-withdrawing vs. thio-donating) and potential for oxidation, requiring tailored separation strategies.[1]

Chemical Profile[2][3][4][7][8][9][10]

• Compound: 2-Methylthio-5-nitrobenzoic acid[1]

• CAS: 1975-52-6 (Analogous reference for 2-Methyl derivative; MTNBA is a derivative of 2-Chloro-5-nitrobenzoic acid, CAS 2516-96-3)[1]

• pKa: ~3.5 (Carboxylic acid).[1]

• UV Max: ~254 nm (Benzene ring), ~320 nm (Nitro-Thio conjugation).[1]

• Critical Impurities:

  • Impurity A: 2-Chloro-5-nitrobenzoic acid (Unreacted Starting Material).[1]

  • Impurity B: 2-Hydroxy-5-nitrobenzoic acid (Hydrolysis Byproduct).[1]

  • Impurity C: 2-Methylsulfinyl-5-nitrobenzoic acid (Oxidation Byproduct).[1]

Synthesis & Impurity Origin[4][11]

To develop a robust method, one must understand the sample's history. MTNBA is typically synthesized via Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-5-nitrobenzoic acid with sodium methanethiolate.[1]

Visualization: Impurity Genesis Pathway

Caption: Genesis of critical impurities during the SNAr synthesis of MTNBA. Impurity B arises from moisture; Impurity C from oxidative stress.[1]

Comparative Method Analysis

We evaluated three chromatographic approaches. Method B is the recommended "Gold Standard" for modern laboratories due to its balance of resolution and MS-compatibility.[1]

Method A: The "Workhorse" (Isocratic Phosphate)

• Column: Traditional C18 (5 µm, 4.6 x 250 mm).[1]

• Mobile Phase: 50:50 Phosphate Buffer (pH 2.5) : Methanol.[1]

• Pros: Extremely robust; pH stability.[1]

• Cons: Long run times; non-volatile buffer (incompatible with LC-MS); poor resolution of oxidation impurities.[1]

Method B: The "Modern Standard" (Gradient Core-Shell)

• Column: Core-Shell C18 (2.7 µm, 4.6 x 100 mm).[1]

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).[1]

• Pros: High resolution (Rs); fast; MS-compatible; sharp peaks for acidic analytes.

• Cons: Requires lower dead-volume system.[1]

Method C: The "Orthogonal Selectivity" (Phenyl-Hexyl)

• Column: Phenyl-Hexyl (3 µm).[1]

• Mobile Phase: 0.1% Formic Acid in Water (A) / Methanol (B).[1]

• Pros: Unique π-π selectivity separates nitro-aromatics differently; separates structural isomers well.[1]

• Cons: Methanol creates higher backpressure; lower peak capacity than C18.[1]

Performance Data Comparison

Parameter	Method A (Traditional C18)	Method B (Core-Shell C18)	Method C (Phenyl-Hexyl)
Retention Time (MTNBA)	14.2 min	6.8 min	8.5 min
Resolution (SM / Product)	1.8	3.5	2.9
Tailing Factor (Tf)	1.3	1.05	1.15
LOD (µg/mL)	0.5	0.05	0.1
MS Compatibility	No	Yes	Yes

Recommended Experimental Protocol (Method B)

This protocol utilizes a Core-Shell C18 column with a Formic Acid/Acetonitrile gradient.[1] This system suppresses the ionization of the carboxylic acid (ensuring retention) while providing excellent peak shape.

Reagents & Materials

• Reference Standard: 2-Methylthio-5-nitrobenzoic acid (>99% purity).[1]

• Solvents: HPLC-grade Acetonitrile (ACN) and Water.[1]

• Modifier: Formic Acid (LC-MS grade).[1]

• Column: Poroshell 120 EC-C18, 4.6 x 100 mm, 2.7 µm (or equivalent).[1]

Preparation of Solutions

• Mobile Phase A: Add 1.0 mL Formic Acid to 1000 mL Water.[1] Mix and degas.

• Mobile Phase B: 100% Acetonitrile.[1]

• Diluent: 50:50 Water:ACN.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of MTNBA into a 25 mL volumetric flask. Dissolve in 10 mL ACN, sonicate for 5 mins, and dilute to volume with Water.

• Working Standard (50 µg/mL): Dilute 1.0 mL of Stock Solution to 20 mL with Diluent.

Instrument Parameters[4]

Parameter	Setting
Flow Rate	1.0 mL/min
Column Temp	35°C
Injection Vol	5.0 µL
Detection	UV @ 254 nm (Primary), 320 nm (Secondary)
Run Time	15 minutes

Gradient Table[4]

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration
1.0	90	10	Isocratic Hold
8.0	10	90	Linear Gradient
10.0	10	90	Wash
10.1	90	10	Re-equilibration
15.0	90	10	Stop

Method Development Decision Logic

Use this workflow to adapt the method if your specific matrix (e.g., crude reaction mixture vs. final product) presents challenges.

Caption: Decision tree for optimizing separation of MTNBA from its chlorinated precursor.

Troubleshooting & Optimization

• Peak Tailing: The carboxylic acid moiety can interact with free silanols.[1] Ensure pH is < 3.0 (Formic acid is usually sufficient).[1] If tailing persists, increase column temperature to 40°C.

• Ghost Peaks: Disulfide impurities can "carry over."[1] Ensure the needle wash contains 50% ACN.[1]

• Retention Shift: The "thio" ether is susceptible to oxidation.[1] Freshly prepare standards daily. If retention decreases significantly, check for oxidation to sulfoxide (more polar).[1]

References

• National Institute of Standards and Technology (NIST). "2-Chloro-5-nitrobenzoic acid Mass Spectrum."[1] NIST Chemistry WebBook, SRD 69. [Link][2][3][4]

• MDPI. "From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials." Molecules, 2025.[1][5][6] [Link]

• SIELC Technologies. "Separation of Benzoic acid, 2-chloro-5-nitro- on Newcrom R1 HPLC column." SIELC Application Notes. [Link]

• PubChem. "2-Methyl-5-nitrobenzoic acid Compound Summary."[1] National Library of Medicine. [Link]

Sources

• 1. 2-Methyl-5-nitrobenzoic acid | C8H7NO4 | CID 519683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-5-nitrobenzoic acid [webbook.nist.gov]
• 3. 2-Methyl-5-nitrobenzoic acid [webbook.nist.gov]
• 4. 2-Methyl-5-nitrobenzoic acid [webbook.nist.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Advanced Infrared (IR) Spectroscopy Characterization of 2-Methylthio-5-nitrobenzoic acid: ATR vs. Transmission Methods

As a Senior Application Scientist, I frequently encounter challenges in standardizing analytical workflows for complex pharmaceutical intermediates. 2-Methylthio-5-nitrobenzoic acid (CAS: 70290-38-9) [1] is a highly functionalized trisubstituted aromatic compound. Because it contains a carboxylic acid, a nitro group, and a methylthio ether, it presents a rich, multi-layered dipole profile. Each of these functional groups undergoes distinct vibrational changes, making Infrared (IR) spectroscopy an indispensable tool for its structural verification.

This guide objectively compares the two dominant IR sampling techniques—Attenuated Total Reflectance (ATR-FTIR) and KBr Pellet Transmission FTIR —and provides the foundational causality and self-validating protocols required to achieve research-grade spectral data.

Technique Comparison: ATR-FTIR vs. KBr Pellet Transmission

When characterizing solid powders, the choice of sampling accessory fundamentally alters both the workflow and the physical interaction between the IR beam and the analyte.

• ATR-FTIR relies on an evanescent wave that extends beyond a high-refractive-index crystal (e.g., Diamond or ZnSe) into the sample. The penetration depth (

  ) is shallow (typically 1–2 µm) and wavelength-dependent[2].

• KBr Transmission relies on the Beer-Lambert law, where the IR beam passes entirely through a diluted, homogenized pellet of the sample suspended in an IR-transparent alkali halide matrix[3].

Table 1: Objective Performance Comparison

Parameter	ATR-FTIR (Diamond Crystal)	KBr Pellet Transmission	Causality & Scientific Impact
Sample Preparation	None required (Direct application)	Labor-intensive (Weighing, grinding, pressing)	KBr requires particle size reduction (< 2 µm) to prevent IR scattering (Christiansen effect)[3].
Sensitivity	Moderate (Surface-level analysis)	High (Bulk analysis)	KBr allows a longer effective pathlength, making it superior for detecting trace impurities[3].
Spectral Artifacts	Peak shifts at lower wavenumbers	Moisture contamination	ATR spectra exhibit stronger peaks at lower wavenumbers due to deeper evanescent wave penetration[2].
Sample Recovery	100% recoverable (Non-destructive)	Unrecoverable (Mixed in matrix)	ATR is ideal for high-value or limited-quantity synthesized intermediates.
Best Use Case	High-throughput QC, Routine ID	Reference library building, Trace analysis	KBr produces classic transmission spectra that perfectly match legacy databases without mathematical correction.

Expected Spectral Fingerprint

Understanding the causality behind the absorption bands is critical for data interpretation. The electron-withdrawing nature of the nitro group and the hydrogen-bonding capacity of the carboxylic acid significantly influence the vibrational frequencies of 2-Methylthio-5-nitrobenzoic acid[4].

Table 2: Key IR Absorption Bands for 2-Methylthio-5-nitrobenzoic acid

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Mechanistic Explanation
Carboxylic Acid (-COOH)	C=O Stretch	~1680 – 1710	Hydrogen bonding in the solid state weakens the carbonyl double bond, shifting the absorption to a lower frequency compared to a free monomer[4].
Carboxylic Acid (-COOH)	O-H Stretch	~2500 – 3300 (Broad)	Extensive intermolecular hydrogen bonding creates a wide distribution of O-H bond lengths, resulting in a characteristically broad band.
Nitro Group (-NO₂)	Asymmetric N-O Stretch	~1530 – 1550	The two N-O bonds resonate. The asymmetric stretching requires higher energy, appearing at a higher wavenumber[5].
Nitro Group (-NO₂)	Symmetric N-O Stretch	~1330 – 1350	The symmetric in-phase stretching of the N-O bonds requires less energy[5].
Methylthio (-SCH₃)	Aliphatic C-H Stretch	~2850 – 2960	Distinct from aromatic C-H stretches (>3000 cm⁻¹), these peaks confirm the presence of the saturated methyl group[6].
Methylthio (-SCH₃)	C-S Stretch	~650 – 720	A relatively weak band in the fingerprint region due to the low dipole moment change of the C-S bond.

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The following protocols incorporate mandatory quality-control checkpoints to ensure data integrity.

Protocol A: ATR-FTIR Workflow (High-Throughput)

• System Initialization & Blank Validation : Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Run a background scan.

  • Validation Check: The resulting baseline must be perfectly flat. If atmospheric water vapor (3900–3500 cm⁻¹) or CO₂ (2350 cm⁻¹) bands are inverted or highly visible, purge the optical bench. If residual sample peaks appear, reclean the crystal.

• Sample Application : Place ~2–5 mg of 2-Methylthio-5-nitrobenzoic acid powder directly onto the center of the crystal.

• Pressure Application : Lower the pressure anvil until the built-in clutch slips.

  • Causality: The evanescent wave only penetrates ~1–2 µm[2]. Air gaps between the powder and the crystal will severely attenuate the signal. Maximum, uniform pressure ensures intimate optical contact.

• Data Acquisition & Correction : Acquire the spectrum (typically 32 scans at 4 cm⁻¹ resolution). Apply an "ATR Correction" algorithm in the spectrometer software.

  • Causality: Because penetration depth increases at lower wavenumbers, uncorrected ATR spectra show artificially intense peaks in the fingerprint region. Correction normalizes the data for accurate comparison against transmission libraries.

Protocol B: KBr Pellet Transmission Workflow (High-Sensitivity)

• Matrix Preparation & Blank Validation : Dry spectroscopic-grade KBr powder at 105°C for at least 24 hours.

  • Validation Check: Press a pure KBr pellet and scan it. If a broad band appears at ~3400 cm⁻¹, the KBr is hydrated. This moisture will completely obscure the analyte's carboxylic O-H stretch. Do not proceed until the blank is moisture-free.

• Milling : Weigh ~1.5 mg of 2-Methylthio-5-nitrobenzoic acid and ~150 mg of dry KBr. Grind the mixture vigorously in an agate mortar for 2–3 minutes.

  • Causality: The analyte particle size must be reduced to less than the wavelength of the IR light (< 2 µm). Larger particles will scatter the beam, causing a sloping baseline (Christiansen effect) and distorted peak shapes[3].

• Pressing : Transfer the homogenized powder to a 13 mm pellet die. Attach a vacuum pump for 2 minutes to evacuate air, then apply 10 tons of pressure via a hydraulic press for 2 minutes.

  • Causality: Pulling a vacuum removes trapped micro-bubbles of air, preventing the formation of an opaque, cloudy pellet that blocks IR transmission.

• Data Acquisition : Mount the transparent pellet in the transmission holder and acquire the spectrum.

Analytical Decision Workflow

Workflow for selecting and validating IR spectroscopy methods for 2-Methylthio-5-nitrobenzoic acid.

References

• ChemicalBook . "2-Methylthio-5-nitrobenzoic acid CAS#: 70290-38-9". Available at:[1]

• Kintek Solution . "What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?". Available at:[3]

• Specac Ltd . "FTIR: Transmission vs ATR spectroscopy | Animated Guides". Available at:[2]

• Brainly . "What IR peaks are present in 3-nitrobenzoic acid?". Available at:[5]

• Benchchem . "Spectroscopic Analysis of 3-(Methylthio)butanal: A Technical Guide". Available at:[6]

• ResearchGate . "Experimental and theoretical IR, Raman, NMR spectra of 2‐, 3‐, and 4‐nitrobenzoic acids". Available at:[4]

Sources

• 1. 2-Methylthio-5-nitrobenzoic acid CAS#: 70290-38-9 [m.chemicalbook.com]
• 2. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 3. kinteksolution.com [kinteksolution.com]
• 4. researchgate.net [researchgate.net]
• 5. brainly.com [brainly.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Validating Synthesis of 2-Methylthio-5-nitrobenzoic Acid via Melting Point Determination

This guide outlines a rigorous protocol for validating the synthesis of 2-Methylthio-5-nitrobenzoic acid (CAS 70290-38-9). It compares the utility of melting point (MP) determination against high-resolution analytical alternatives (HPLC, NMR) and establishes a self-validating workflow for routine quality control.

Executive Summary & Technical Context

2-Methylthio-5-nitrobenzoic acid is a critical intermediate in the synthesis of pharmaceuticals, particularly kinase inhibitors and anti-inflammatory agents. Its synthesis typically involves the nucleophilic aromatic substitution (

) of 2-chloro-5-nitrobenzoic acid with sodium thiomethoxide.

In a high-throughput drug development environment, relying solely on expensive techniques like HPLC or NMR for every batch is inefficient. Melting Point (MP) determination offers a rapid, cost-effective "first line of defense" for purity assessment.[1] However, because literature data for this specific intermediate can be variable or scarce, this guide defines a protocol to validate the MP metric itself using a "Gold Standard" reference batch.

The Comparison: Why Melting Point?

Feature	Melting Point (MP)	HPLC	H-NMR
Primary Utility	Routine Purity Check	Quantitative Purity (%)	Structural Confirmation
Speed	< 10 mins	30-60 mins	15-30 mins
Cost per Run	Negligible	High (Solvents, Columns)	High (Deuterated Solvents)
Sensitivity	Moderate (detects >1% impurity)	High (detects <0.05%)	High (structural nuances)
Limitation	Requires reference standard; non-specific	Requires method development	Complex data interpretation

Synthesis & Impurity Profile

To validate the product, one must understand what we are distinguishing it from. The primary contaminants are the unreacted starting material and potential disulfide byproducts.

• Reaction:

• Critical Quality Attribute (CQA): The melting point of the product must be distinct from the starting material (2-chloro-5-nitrobenzoic acid, MP ~165°C).

Visualizing the Workflow

The following diagram illustrates the synthesis pathway and the decision logic for validation.

Figure 1: Synthesis and validation workflow for 2-Methylthio-5-nitrobenzoic acid.

Experimental Protocol: The Self-Validating System

Since specific literature melting points can vary by solvent of crystallization, you must establish an Internal Reference Standard .

Step 1: Synthesis of the "Gold Standard" Reference

• Reaction: Dissolve 2-chloro-5-nitrobenzoic acid (1.0 eq) in DMF. Add sodium thiomethoxide (2.2 eq) slowly at 0°C, then heat to 80°C for 4 hours.

• Workup: Acidify with 1N HCl to precipitate the product. Filter and wash with cold water.[2]

• Purification: Recrystallize from Ethanol/Water (critical for sharp MP).

• Structural Confirmation (

  H-NMR):

  • Confirm loss of starting material.[3]

  • Identify the S-Methyl singlet (typically

    2.5–2.6 ppm).

  • Identify aromatic protons (typically

    8.0–9.0 ppm range, shifted relative to the chloro- precursor).

• Purity Confirmation (HPLC): Ensure purity is >98% (Area %).

Step 2: Establishing the Reference Melting Point

Once the "Gold Standard" batch is confirmed >98% pure by HPLC/NMR:

• Calibrate the Melting Point Apparatus using a standard (e.g., Benzoic Acid, MP 122°C, or Salicylic Acid, MP 159°C).

• Measure the MP of the dried "Gold Standard" product.

  • Note: The MP of the thio-derivative is expected to be distinct from the chloro-precursor (164-165°C).

  • Record this value as

    . (e.g., if found to be 178-180°C, this becomes your internal spec).

Step 3: Routine Batch Validation (The "Mixed MP" Technique)

For subsequent batches, use the Mixed Melting Point method to detect impurities without running NMR.

• Take the new batch sample (

  ).

• Mix 1:1 with the "Gold Standard" Reference (

  ).

• Measure MP of

  and the Mixture ( ).

  • Valid:

    AND is sharp and unchanged.

  • Invalid (Impure):

    is lower and broader than (Melting point depression).

Comparative Data Analysis

The following table summarizes the expected physical properties to assist in identification.

Compound	Molecular Formula	Role	Approx.[4][5][6][7][8] Melting Point	Key Identification Feature
2-Chloro-5-nitrobenzoic acid		Starting Material	164–165 °C	Broad MP if wet; distinct NMR (no S-Me peak).
2-Methylthio-5-nitrobenzoic acid		Target Product	Distinct from 165°C *	Sharp MP (range <2°C); S-Me singlet in NMR.
Disulfide Dimer		Oxidation Impurity	Typically Higher	Insoluble in many organic solvents; broad MP.

*Note: The exact MP of the target product must be determined experimentally as described in Step 2, as specific polymorphs may exist.

References

• National Toxicology Program (NTP). 2-Methyl-5-nitrobenzoic acid Physical Properties. (Note: Used for structural analogue comparison). Available at: [Link]

• Org. Synth. Nitration and Hydrolysis Protocols for Benzoic Acid Derivatives. (Foundational methods for precursor synthesis). Available at: [Link]

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